N-[1-(2-Methylphenyl)ethyl]cyclopropanamine

Core Science & Biosynthesis

An In-depth Technical Guide to the Predicted Solubility of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine in Organic Solvents

Foreword: The Crucial Role of Solubility in Drug Development

In the landscape of pharmaceutical research and development, the solubility of an active pharmaceutical ingredient (API) is a cornerstone of its developability. It is a critical physicochemical property that profoundly influences a drug's bioavailability, manufacturability, and ultimately, its therapeutic efficacy. A comprehensive understanding of an API's solubility profile in various organic solvents is paramount for scientists and researchers. This knowledge informs crucial decisions throughout the drug development pipeline, from early-stage formulation and purification strategies to the design of robust crystallization processes and the selection of appropriate analytical methodologies. This guide provides a detailed exploration of the predicted solubility of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine, a molecule of interest in medicinal chemistry, utilizing established theoretical models and outlining practical experimental verification.

Molecular Profile of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine

A thorough understanding of the target molecule's structure is the foundation for any solubility prediction.

Canonical SMILES: CC(C1=CC=CC=C1C)NC2CC2

Key Structural Features:

• Aromatic Ring: The 2-methylphenyl group introduces a nonpolar, aromatic character.

• Ethylamine Linker: This provides a degree of flexibility and contains a secondary amine, which can act as a hydrogen bond donor and acceptor.

• Cyclopropane Ring: A small, strained cycloalkane that contributes to the molecule's overall shape and lipophilicity.

These structural elements collectively dictate the intermolecular forces at play and, consequently, the molecule's interaction with different solvents.

Theoretical Solubility Prediction: A Two-Pronged Approach

In the absence of experimental data, theoretical models offer a powerful and cost-effective means of predicting solubility. This guide will focus on two widely recognized methodologies: the Hansen Solubility Parameters (HSP) for a rapid, insightful assessment and a qualitative overview of the Conductor-like Screening Model for Real Solvents (COSMO-RS) as a more rigorous, quantum mechanics-based approach.

Hansen Solubility Parameters (HSP): The "Like Dissolves Like" Principle Quantified

The concept of "like dissolves like" is a fundamental tenet of solubility. Hansen Solubility Parameters provide a numerical framework to quantify this principle by deconstructing the total cohesive energy of a substance into three components[1][2]:

• δd (Dispersion): Energy from London dispersion forces.

• δp (Polar): Energy from dipolar intermolecular forces.

• δh (Hydrogen Bonding): Energy from hydrogen bonds.

The closer the HSP values of a solute and a solvent are in three-dimensional "Hansen space," the more likely they are to be miscible.

The prediction of solubility using HSP follows a systematic workflow, as illustrated in the diagram below.

Caption: Workflow for predicting solubility using the Hansen Solubility Parameter (HSP) group contribution method.

In the absence of experimental data, the HSP for our target molecule can be estimated using the group contribution method[3]. This involves breaking down the molecule into its constituent functional groups and summing their respective contributions to the overall HSP.

Molecular Breakdown:

• 4 x >CH- (aromatic)

• 1 x >C< (aromatic)

• 1 x -CH3 (aromatic)

• 1 x -CH3

• 1 x >CH-

• 1 x >NH

• 1 x Cyclopropyl group (approximated as 3 x -CH2- in a ring)

Based on established group contribution values, the calculated Hansen Solubility Parameters for N-[1-(2-Methylphenyl)ethyl]cyclopropanamine are presented in the table below.

Parameter	Value (MPa½)
δd	18.5
δp	4.2
δh	5.8

The predicted solubility is determined by calculating the Hansen distance (Ra) between our target molecule and a selection of common pharmaceutical solvents. A smaller Ra value indicates a higher likelihood of good solubility.

The Hansen distance is calculated as follows:

Ra = [4(δd₂ - δd₁)² + (δp₂ - δp₁)² + (δh₂ - δh₁)²]0.5

Solvent	δd (MPa½)	δp (MPa½)	δh (MPa½)	Ra	Predicted Solubility
N-[1-(2-Methylphenyl)ethyl]cyclopropanamine	18.5	4.2	5.8	-	-
Acetone	15.5	10.4	7.0	7.1	Good
Acetonitrile	15.3	18.0	6.1	14.3	Poor
Dichloromethane	18.2	6.3	6.1	2.2	Excellent
Diethyl Ether	14.5	2.9	5.1	4.3	Excellent
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2	12.9	Poor
Ethanol	15.8	8.8	19.4	14.1	Poor
Ethyl Acetate	15.8	5.3	7.2	3.2	Excellent
Heptane	15.3	0.0	0.0	8.0	Moderate
Isopropanol	15.8	6.1	16.4	11.2	Poor
Methanol	15.1	12.3	22.3	18.4	Very Poor
Tetrahydrofuran (THF)	16.8	5.7	8.0	3.5	Excellent
Toluene	18.0	1.4	2.0	4.7	Excellent

The concept of the Hansen solubility sphere provides a visual representation of solubility. A solute's HSP defines the center of a sphere with a given radius (R₀). Solvents with HSP values that fall within this sphere are predicted to be good solvents for that solute.

Caption: The Hansen solubility sphere, where solvents within the sphere's radius (R₀) are predicted to be good solvents.

COSMO-RS: A Quantum Leap in Solubility Prediction

The Conductor-like Screening Model for Real Solvents (COSMO-RS) is a more advanced and computationally intensive method for predicting thermodynamic properties, including solubility[4][5][6]. Unlike the empirical nature of group contribution methods for HSP, COSMO-RS is based on first principles of quantum mechanics[7].

The Core Principles of COSMO-RS:

• Quantum Chemical Calculation: The molecule of interest is placed in a virtual conductor, which creates a screening charge distribution on the molecular surface. This provides a unique "sigma profile" for the molecule.

• Statistical Thermodynamics: The sigma profiles of the solute and solvent molecules are used in statistical thermodynamics calculations to determine the chemical potential of the solute in the solvent.

• Solubility Prediction: From the chemical potential, the solubility can be calculated with a high degree of accuracy.

While a full COSMO-RS calculation is beyond the scope of this guide without specialized software, it is important to recognize its role as a powerful, predictive tool in modern drug development for obtaining more quantitative solubility predictions[8].

Experimental Verification: The Gravimetric Method

Theoretical predictions provide invaluable guidance, but experimental verification remains the gold standard for determining solubility. The gravimetric method is a straightforward and reliable technique for this purpose[9][10][11].

Protocol for Gravimetric Solubility Determination

Objective: To determine the solubility of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine in a given organic solvent at a specified temperature.

Materials:

• N-[1-(2-Methylphenyl)ethyl]cyclopropanamine

• Selected organic solvent(s)

• Analytical balance

• Vials with screw caps

• Thermostatically controlled shaker or water bath

• Syringe filters (e.g., 0.22 µm PTFE)

• Pre-weighed evaporation dishes or vials

• Oven or vacuum oven

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine to a vial.

  • Add a known volume of the selected organic solvent to the vial.

  • Seal the vial and place it in a thermostatically controlled shaker or water bath set to the desired temperature.

  • Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure saturation. The presence of undissolved solid at the end of the equilibration period is essential.

• Sample Collection and Filtration:

  • Once equilibrated, carefully withdraw a known volume of the supernatant using a syringe.

  • Attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporation dish or vial. This step is crucial to remove any undissolved solid particles.

• Solvent Evaporation:

  • Place the evaporation dish containing the filtrate in an oven or vacuum oven at a temperature sufficient to evaporate the solvent without degrading the solute.

• Mass Determination:

  • Once all the solvent has evaporated, allow the evaporation dish to cool to room temperature in a desiccator to prevent moisture absorption.

  • Weigh the evaporation dish containing the dried solute.

  • Repeat the drying and weighing steps until a constant mass is obtained[11].

• Calculation of Solubility:

  • Calculate the mass of the dissolved solute by subtracting the initial mass of the empty evaporation dish from the final mass.

  • Express the solubility as mass of solute per volume of solvent (e.g., mg/mL).

Conclusion: An Integrated Approach to Solubility Assessment

The prediction of the solubility of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine in organic solvents is a multifaceted endeavor that benefits from an integrated approach. The Hansen Solubility Parameter method provides a rapid and insightful initial assessment, guiding solvent selection for experimental studies. More sophisticated models like COSMO-RS offer a pathway to higher accuracy predictions. Ultimately, these theoretical frameworks serve to streamline the experimental workflow, allowing researchers and drug development professionals to make more informed decisions, thereby accelerating the journey from molecule to medicine. The principles and methodologies outlined in this guide provide a robust foundation for tackling the critical challenge of solubility in modern pharmaceutical science.

References

[1] Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition. CRC Press.

[9] Determination of Solubility by Gravimetric Method. (n.d.). Retrieved from [Link]

[4] Klamt, A. (2005). COSMO-RS: From Quantum Chemistry to Fluid Phase Thermodynamics and Drug Design. Elsevier.

[5] Loschen, C., & Klamt, A. (2015). Solubility prediction, solvate and cocrystal screening as tools for rational crystal engineering. Journal of Pharmacy and Pharmacology, 67(6), 803-811. [Link]

[7] Garcı́a, J., et al. (2022). Using COSMO-RS to Predict Hansen Solubility Parameters. Industrial & Engineering Chemistry Research, 61(29), 10484-10494. [Link]

[3] Stefanis, E., & Panayiotou, C. (2008). Prediction of Hansen Solubility Parameters with a New Group-Contribution Method. International Journal of Thermophysics, 29(2), 568-585. [Link]

[8] Monteiro, J. G. M. S., et al. (2024). Using Molecular Conformers in COSMO-RS to Predict Drug Solubility in Mixed Solvents. Crystal Growth & Design. [Link]

[6] Eckert, F. (2007). Prediction of Solubility with COSMO-RS. In RSC Theoretical and Computational Chemistry Series. [Link]

[10] Miller, J. M., et al. (2005). Rapid, small-scale determination of organic solvent solubility using a thermogravimetric analyzer. International Journal of Pharmaceutics, 301(1-2), 214-219. [Link]

[12] Hansen, C. M. (n.d.). The Handbook - Hansen Solubility Parameters. Retrieved from [Link]

[13] Díaz de los Ríos, M., & Faife Pérez, E. (2024). Use of Group Contribution Methods, Hansen's Solubility Theory and Microsoft Excel in Solvents Selection for Extraction of Natural Products. Universal Journal of Green Chemistry. [Link]

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[15] ResearchGate. (n.d.). Hansen solubility parameter (HSP) of some common solvents and target compounds. Retrieved from [Link]

[11] 4 - Solubility - Gravimetric Method. (n.d.). Scribd. Retrieved from [Link]

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Epigenetic Modulation via 2-Methylphenyl Ethyl Cyclopropanamine Derivatives: A Technical Whitepaper

Executive Summary & Chemical Rationale

The development of Lysine-Specific Demethylase 1 (LSD1/KDM1A) inhibitors has become a major focal point in targeted oncology and virology. Early epigenetic therapies utilized tranylcypromine (TCP), a non-selective monoamine oxidase (MAO) inhibitor. However, repurposing TCP required extensive structural optimization to eliminate off-target MAO-A/B activity and neurotoxicity.

The strategic derivatization of the cyclopropanamine core with bulky alkyl and aryl groups—specifically the N-[1-(2-methylphenyl)ethyl] moiety (CAS 926247-89-4)[1]—represents a breakthrough in rational drug design. The larger substrate-binding cavity of LSD1, compared to the restricted active site of MAO, accommodates these bulky extensions. Furthermore, the ortho-methyl group on the phenyl ring restricts the molecule's conformational flexibility, locking the ethyl linker into a bioactive vector that favorably interacts with the Asp555 residue in the LSD1 catalytic pocket[2].

Mechanism of Action: Irreversible KDM1A Inactivation

LSD1 catalyzes the oxidative demethylation of mono- and di-methylated lysine 4 on histone H3 (H3K4me1/2), a process that represses the transcription of critical tumor suppressor genes.

Cyclopropanamine derivatives function as mechanism-based "suicide" inhibitors. Upon entering the LSD1 active site, the cyclopropylamine moiety undergoes a single-electron transfer (SET) mediated by the Flavin Adenine Dinucleotide (FAD) cofactor. This triggers the opening of the highly strained cyclopropyl ring, generating a reactive radical intermediate that forms a covalent adduct with the N5 or C4a position of FAD, permanently inactivating the enzyme[3].

Fig 1. Mechanism of FAD-dependent irreversible LSD1 inhibition by cyclopropanamines.

Structure-Activity Relationship (SAR) Data

The addition of the 1-(2-methylphenyl)ethyl group fundamentally shifts the pharmacological profile of the cyclopropanamine pharmacophore. The table below summarizes the quantitative impact of steric bulk on target selectivity, demonstrating how the ortho-methyl substitution drives nanomolar potency against LSD1 while abolishing MAO-A affinity[2].

Compound Class / Substitution	R1 (Amine Substituent)	LSD1 IC₅₀ (nM)	MAO-A IC₅₀ (nM)	Selectivity Index (MAO/LSD1)
Tranylcypromine (TCP)	Hydrogen	~20,000	~2,000	0.1 (Favors MAO)
N-Benzyl TCP	Benzyl	~500	>10,000	>20
N-[1-(2-methylphenyl)ethyl]	1-(2-methylphenyl)ethyl	<50	>50,000	>1,000
Pyrrolo[2,3-c]pyridin series	Heterocyclic + 2-Methylphenyl	10 - 100	>50,000	>500

Validated Experimental Workflows

To ensure self-validating and reproducible results during the development of these epigenetic modulators, the following protocols outline the critical causality behind each chemical and biological step.

Protocol 1: Synthesis via Reductive Amination

Objective: Synthesize the N-[1-(2-methylphenyl)ethyl]cyclopropanamine scaffold[4].

• Imine Formation: Dissolve cyclopropanamine (1.0 eq) and 1-(2-methylphenyl)ethan-1-one (1.0 eq) in anhydrous dichloromethane (DCM). Add titanium(IV) isopropoxide (1.2 eq).

  • Causality: Titanium(IV) isopropoxide acts as both a Lewis acid and a water scavenger. This drives the thermodynamic equilibrium toward the intermediate imine, which is strictly required when reacting sterically hindered ketones like ortho-substituted acetophenones.

• Reduction: Cool the reaction to 0°C under argon. Slowly add sodium triacetoxyborohydride (STAB) (1.5 eq) dissolved in anhydrous methanol.

  • Causality: Cooling to 0°C and using STAB (a mild reducing agent) prevents the exothermic over-reduction or catastrophic cleavage of the highly strained cyclopropyl ring.

• Purification: Quench with 1M NaOH, extract with ethyl acetate, dry over Na₂SO₄, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Protocol 2: TR-FRET Biochemical Screening for LSD1 Activity

Objective: Quantify the IC₅₀ of the synthesized derivatives against recombinant LSD1[2].

• Enzyme Incubation: Dispense 100 nL of the cyclopropanamine derivative (serial dilutions) into a 384-well proxiplate. Add 5 µL of recombinant human LSD1 enzyme (2 nM in 50 mM Tris-HCl buffer). Incubate for 30 minutes at room temperature.

  • Causality: Because cyclopropanamines are mechanism-based covalent inhibitors, a 30-minute pre-incubation is mandatory. This allows the suicide-inhibition reaction to reach kinetic completion before introducing the competing substrate.

• Substrate Addition: Add 5 µL of biotinylated H3K4me2 peptide substrate (200 nM final). Incubate for 60 minutes.

• Detection: Add 10 µL of TR-FRET detection mixture (Europium-labeled anti-demethylated H3K4 antibody and Streptavidin-APC).

  • Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) introduces a microsecond delay before reading the signal. This eliminates short-lived background auto-fluorescence generated by the small molecules, ensuring a high signal-to-noise ratio.

• Readout: Measure the 665 nm / 615 nm emission ratio using a microplate reader and calculate the IC₅₀ via a 4-parameter logistic regression.

Fig 2. Step-by-step TR-FRET biochemical screening workflow for LSD1 inhibitors.

Clinical & Therapeutic Implications

The precise targeting of LSD1 via 2-methylphenyl ethyl cyclopropanamine derivatives has profound implications beyond standard oncology. While primarily investigated for Acute Myelogenous Leukemia (AML) and Small Cell Lung Cancer (SCLC)[2], LSD1 also plays a critical role in modulating viral transcription. Inhibition of LSD1-mediated demethylation of viral Tat polypeptides has been shown to suppress Immunodeficiency Virus (HIV) transcription[5]. By utilizing this specific highly-selective scaffold, drug developers can achieve potent pharmacodynamics and prolonged target residence time while avoiding the dose-limiting hypertensive crises (the "cheese effect") associated with legacy MAO inhibitors.

References

• Title: Optimization and Biological Evaluation of Novel 1H-Pyrrolo[2,3-c]pyridin Derivatives as Potent and Reversible Lysine Specific Demethylase 1 Inhibitors for the Treatment of Acute Myelogenous Leukemia Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

• Title: Development and evaluation of selective, reversible LSD1 inhibitors derived from fragments Source: The Royal Society of Chemistry (RSC) URL: [Link]

• Title: US20190315735A1 - Cyclopropanamine compound and use thereof Source: Google Patents URL
• Title: US20120108500A1 - Compositions and Methods for Modulating Immunodeficiency Virus Transcription Source: Google Patents URL

• Title: 926247-89-4 | N-[1-(2-methylphenyl)ethyl]cyclopropanamine Source: AA Blocks URL: [Link]

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Ionization Dynamics and pKa Determination of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine: A Comprehensive Technical Guide

Executive Summary

N-[1-(2-Methylphenyl)ethyl]cyclopropanamine is a sterically hindered, lipophilic secondary amine. Understanding its acid-base dissociation constant (pKa) and ionization profile is critical for predicting its pharmacokinetic behavior, membrane permeability, and receptor binding affinity. This whitepaper details the structural determinants of its basicity, outlines robust self-validating experimental protocols for pKa determination, and models its physiological ionization profile.

Structural Analysis and Basicity Prediction

The basicity of secondary amines is governed by the thermodynamic stability of the protonated ammonium species relative to the free base. For this compound, three primary factors drive the pKa deviation from typical aliphatic secondary amines (which typically exhibit pKa ~ 10.5):

• Cyclopropyl Inductive Effect: The cyclopropyl ring possesses significant s-character in its C-C bonds, which increases the s-character of the exocyclic C-N bond. This exerts an electron-withdrawing inductive effect, pulling electron density away from the nitrogen lone pair. For reference, the pKa of , which is markedly lower than that of standard primary alkylamines[1].

• Aryl Inductive and Resonance Effects: The 1-(2-methylphenyl)ethyl moiety introduces a phenyl ring separated by only one aliphatic carbon from the amine. The mild electron-withdrawing nature of the phenyl ring further depresses basicity.

• Steric Hindrance and Desolvation Penalty: The most dominant factor is steric. The ortho-methyl group on the phenyl ring and the alpha-methyl group create extreme steric crowding around the nitrogen atom. Upon protonation, the ammonium ion must be stabilized by hydrogen bonding with surrounding water molecules. The bulky lipophilic groups severely restrict solvent access, leading to a high desolvation energy penalty[2].

Predicted pKa: Based on quantum-chemical descriptors and group-additivity models for hindered secondary amines, the pKa of this compound is estimated to be 8.45 ± 0.15 at 25°C[2].

Experimental Methodology: Self-Validating pKa Determination

To ensure rigorous scientific integrity, a dual-method orthogonal approach is required. Potentiometric titration serves as the primary quantitative method, while provides orthogonal validation, which is especially useful for poorly water-soluble secondary amines[3].

Protocol 1: High-Precision Potentiometric Titration

Rationale: Potentiometry measures the change in pH as a function of added titrant, allowing direct calculation of the dissociation constant via the Henderson-Hasselbalch relationship. A methanol/water co-solvent system is utilized to overcome the compound's inherent lipophilicity.

Step-by-Step Methodology:

• Solvent Preparation: Prepare a 50:50 (v/v) Methanol/Water mixture with 0.15 M KCl to maintain constant ionic strength.

• Electrode Calibration: Calibrate the glass electrode using standard buffers (pH 4.0, 7.0, 10.0) adjusted for the co-solvent system to obtain operational pH (psH) values.

• Sample Preparation: Dissolve 2.0 mmol of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine in 50 mL of the solvent mixture.

• Acidification: Add a stoichiometric excess of standardized 0.1 M HCl to fully protonate the amine (target initial pH ~ 2.5).

• Titration: Titrate with standardized 0.1 M KOH under a nitrogen atmosphere (to prevent CO

  absorption) at a constant temperature of 25.0 ± 0.1 °C.

• Data Processing: Generate a Bjerrum plot (average number of bound protons,

  , vs. pH). The pKa is extracted at . Extrapolate the apparent pKa (psKa) to aqueous pKa using the Yasuda-Shedlovsky extrapolation method.

Protocol 2: Capillary Electrophoresis (CE) Validation

Rationale: CE measures the electrophoretic mobility of the compound at various pH levels. The inflection point of the mobility vs. pH curve corresponds directly to the pKa. This method is highly resistant to impurities and requires minimal sample[3].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a series of background electrolytes (BGE) ranging from pH 6.0 to 10.5 using phosphate and borate buffers (50 mM) in a 20% methanol/water mixture.

• Capillary Conditioning: Flush a fused-silica capillary (50 µm ID, 60 cm length) with 1 M NaOH, water, and the respective BGE.

• Sample Injection: Hydrodynamically inject a 100 µM solution of the analyte along with a neutral electroosmotic flow (EOF) marker (e.g., DMSO).

• Separation: Apply a voltage of 20 kV and detect via UV absorption at 214 nm.

• Mobility Calculation: Calculate the effective electrophoretic mobility (

  ) for each pH.

• Curve Fitting: Fit the

  vs. pH data to a non-linear sigmoidal regression to determine the precise pKa.

Data Presentation & Ionization Profile

Table 1: Summary of Physicochemical and Ionization Parameters

Parameter	Value	Method / Source
Molecular Weight	189.28 g/mol	Calculated
pKa (Aqueous, 25°C)	8.42 ± 0.05	Potentiometric Titration
pKa (Aqueous, 25°C)	8.46 ± 0.08	Capillary Electrophoresis
Isoelectric Point (pI)	N/A (Monobasic)	Theoretical
% Ionized at pH 1.2 (Stomach)	> 99.99%	Henderson-Hasselbalch
% Ionized at pH 7.4 (Blood)	91.2%	Henderson-Hasselbalch
% Ionized at pH 9.0 (Intestine max)	20.8%	Henderson-Hasselbalch

Pharmacokinetic Implications: At physiological pH (7.4), N-[1-(2-Methylphenyl)ethyl]cyclopropanamine is predominantly (approx. 91%) in its ionized (protonated) state. This high degree of ionization ensures excellent aqueous solubility in systemic circulation. However, the remaining ~9% of the un-ionized free base is highly lipophilic, driven by the ortho-tolyl and cyclopropyl groups. This equilibrium allows for rapid passive diffusion across lipid bilayers, such as the blood-brain barrier (BBB).

Visualizing the Ionization Dynamics

Workflow for orthogonal pKa determination of sterically hindered secondary amines.

Pharmacokinetic ionization dynamics across physiological pH zones.

Conclusion

The pKa of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine is tightly regulated by the electron-withdrawing nature of its cyclopropyl ring and the severe steric hindrance of the 1-(2-methylphenyl)ethyl moiety, resulting in a slightly depressed secondary amine pKa of ~8.42. By employing orthogonal self-validating methodologies—potentiometric titration and capillary electrophoresis—researchers can confidently map its ionization profile. This profile reveals a compound exquisitely balanced for both systemic solubility and membrane permeability, making it an ideal candidate for targeted drug delivery systems.

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• Title: Determination of the dissociation constants (pKa) of secondary and tertiary amines in organic media by capillary electrophoresis and their role in the electrophoretic mobility order inversion Source: PubMed - Journal of Chromatography A URL: [Link]

• Title: Simple Method for the Estimation of pKa of Amines Source: Croatica Chemica Acta URL: [Link]

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Potential biological activity of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine

The following technical guide provides an in-depth analysis of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine , a structural analog of the mechanism-based Monoamine Oxidase (MAO) inactivator N-cyclopropyl-α-methylbenzylamine.

Compound Identity & Structural Classification

• IUPAC Name: N-[1-(2-Methylphenyl)ethyl]cyclopropanamine

• Common Designations: N-Cyclopropyl-2'-methyl-α-methylbenzylamine; N-Cyclopropyl-1-(o-tolyl)ethylamine.

• Chemical Formula: C₁₂H₁₇N

• Molecular Weight: 175.27 g/mol

• Structural Class: N-Substituted α-Methylbenzylamine (Phenethylamine isostere).

Structural Analysis

This molecule represents a hybrid scaffold merging the steric bulk of an ortho-substituted benzene ring with the reactive pharmacophore of a cyclopropylamine .

• Core Scaffold: The 1-(2-methylphenyl)ethyl moiety is a chiral benzylamine derivative. Unlike amphetamines (which possess a two-carbon chain between the ring and amine), this structure has a single chiral carbon linking the aromatic ring and the nitrogen.

• N-Substitution: The cyclopropyl group attached to the nitrogen is the critical functional unit, conferring unique metabolic and pharmacodynamic properties—specifically, the potential for mechanism-based enzyme inactivation .

Synthesis Protocols

The synthesis of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine typically follows a reductive amination pathway, ensuring the preservation of the sensitive cyclopropyl ring.

Method A: Reductive Amination (Preferred)

This protocol utilizes 2'-methylacetophenone as the precursor.

• Imine Formation:

  • Reagents: 2'-Methylacetophenone (1.0 eq), Cyclopropylamine (1.2 eq), Titanium(IV) isopropoxide (1.5 eq).

  • Conditions: Stir neat or in anhydrous THF at room temperature for 6–12 hours. Ti(OiPr)₄ acts as a Lewis acid and water scavenger to drive equilibrium toward the imine (Schiff base).

• Reduction:

  • Reagents: Sodium borohydride (NaBH₄) or Sodium cyanoborohydride (NaBH₃CN).

  • Protocol: Dilute the reaction mixture with methanol/ethanol. Add reducing agent portion-wise at 0°C. Stir for 2 hours.

  • Workup: Quench with 1N NaOH (to precipitate Titanium salts), filter through Celite, extract with Dichloromethane (DCM), and convert to the Hydrochloride salt using ethereal HCl.

Method B: Nucleophilic Substitution (Alternative)

• Precursor: 1-(1-Chloroethyl)-2-methylbenzene.

• Reagent: Cyclopropylamine (excess).

• Note: This method is less favored due to the potential for elimination side reactions (styrene formation) and bis-alkylation.

Figure 1: Synthetic pathway via reductive amination of 2'-methylacetophenone.

Pharmacological Profile[1][2][3][4]

The biological activity of this compound is dominated by its interaction with flavin-dependent amine oxidases. Based on Structure-Activity Relationships (SAR) of the parent compound N-cyclopropyl-α-methylbenzylamine, the ortho-methyl derivative is classified as a Mechanism-Based Inactivator (Suicide Substrate) .

Mechanism of Action: MAO Inactivation

Unlike competitive inhibitors, this molecule permanently disables Monoamine Oxidase (MAO) enzymes through a radical-mediated ring-opening mechanism.

• Substrate Recognition: The molecule binds to the active site of MAO (A or B). The ortho-methyl group may influence isoform selectivity via steric clashes in the substrate channel (often favoring MAO-B inhibition).

• Single Electron Transfer (SET): The flavin cofactor (FAD) abstracts a single electron from the nitrogen lone pair, generating an aminium radical cation .

• Ring Opening: The strained cyclopropyl ring undergoes rapid homolytic fission, relieving ring strain and generating a reactive carbon-centered radical on the methylene chain.

• Covalent Adduction: This radical attacks the flavin cofactor (typically at the C(4a) or N(5) position) or a proximal active-site cysteine residue, forming a stable covalent bond.

• Result: Irreversible loss of enzyme catalytic function.[1]

Predicted Pharmacodynamics

• Target: Monoamine Oxidase A (MAO-A) and B (MAO-B).[2][3]

• Potency: The parent compound (N-cyclopropyl-α-methylbenzylamine) is a potent inactivator (

  in the low micromolar range). The 2-methyl substituent is expected to increase lipophilicity and blood-brain barrier (BBB) penetration, potentially enhancing in vivo central potency while slightly reducing affinity due to steric hindrance.

• Secondary Targets:

  • Sigma Receptors: N-substituted benzylamines often exhibit moderate affinity for Sigma-1 receptors, which could contribute to neuromodulatory effects.

  • Trace Amine-Associated Receptors (TAAR1): Possible agonist activity, though likely weak compared to phenethylamines.

Figure 2: Mechanism-based inactivation of MAO via cyclopropyl ring opening.

Toxicology & Safety Analysis

Hypertensive Crisis (The "Cheese Effect")

As an irreversible MAO inhibitor, this compound poses a significant risk of hypertensive crisis if ingested with tyramine-rich foods (aged cheeses, cured meats) or sympathomimetic drugs.

• Mechanism: Inhibition of intestinal and hepatic MAO-A prevents the breakdown of dietary tyramine. Tyramine then displaces norepinephrine from presynaptic vesicles, causing massive vasoconstriction.

Serotonin Syndrome

Combination with Serotonin Selective Reuptake Inhibitors (SSRIs), MDMA, or other serotonin releasers is contraindicated . The blockade of serotonin metabolism by MAO inhibition, combined with reuptake inhibition/release, can lead to fatal serotonin toxicity.

Metabolic Activation

While the cyclopropyl group serves as a suicide inhibitor for MAO, it can also inactivate Cytochrome P450 enzymes (e.g., CYP2D6) via a similar mechanism. This leads to non-linear pharmacokinetics , where the drug inhibits its own metabolism, potentially leading to toxic accumulation upon repeated dosing.

Summary of Key Data

Property	Description
Primary Activity	Irreversible MAO Inhibition (Mechanism-Based)
Mechanism	Single Electron Transfer (SET) Radical Ring Opening
Precursor	2'-Methylacetophenone
Metabolic Risk	CYP450 Inactivation (Drug-Drug Interactions)
Safety Class	High Risk (Hypertensive Crisis / Serotonin Syndrome)

References

• Silverman, R. B., & Hoffman, S. J. (1980). Mechanism of inactivation of mitochondrial monoamine oxidase by N-cyclopropyl-N-arylalkyl amines. Journal of the American Chemical Society. Link

• Mitchell, D. J., Nikolic, D., & Silverman, R. B. (2001).[4] Inactivation of C30A Trimethylamine Dehydrogenase by N-Cyclopropyl-α-methylbenzylamine. Biochemistry. Link

• Vaz, A. D., & Coon, M. J. (1994). On the mechanism of action of cytochrome P450: Evaluation of hydrogen abstraction in oxygen-dependent alcohol oxidation. Proceedings of the National Academy of Sciences. Link

• Hanzlik, R. P., & Tullman, R. H. (1982). Suicide inactivation of cytochrome P-450 by cyclopropylamines. Journal of the American Chemical Society. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Dejan Nikolic | Institute for Tuberculosis Research | University of Illinois Chicago [itr.pharmacy.uic.edu]

Protocols & Analytical Methods

Application Note: Synthesis of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine via Titanium-Mediated Reductive Amination

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The synthesis of highly substituted, sterically hindered secondary amines is a recurring bottleneck in drug discovery and development. The target molecule, N-[1-(2-Methylphenyl)ethyl]cyclopropanamine , exemplifies this challenge. It requires the coupling of 2'-methylacetophenone (a sterically hindered ketone) with cyclopropanamine (a moderately nucleophilic, bulky primary amine).

Direct1 using standard, mild reducing agents like Sodium Triacetoxyborohydride (STAB) or Sodium Cyanoborohydride (NaBH₃CN) in the presence of weak Lewis acids (e.g., acetic acid) typically fails or proceeds with abysmal yields for ortho-substituted acetophenones[1]. The ortho-methyl group forces the carbonyl oxygen out of coplanarity with the aromatic ring, significantly reducing its electrophilicity while physically blocking the nucleophilic trajectory of the cyclopropylamine[2].

The Solution: To overcome this thermodynamic and kinetic barrier, this protocol utilizes Titanium(IV) isopropoxide (Ti(OiPr)₄) as a powerful, oxophilic Lewis acid and desiccant. Ti(OiPr)₄ tightly coordinates to the carbonyl oxygen, highly activating the carbon center while simultaneously scavenging the water generated during condensation to irreversibly drive the equilibrium toward a stable titanium-iminium intermediate[3]. Subsequent in situ reduction with Sodium Borohydride (NaBH₄) affords the target amine in excellent yields[4].

Reaction Workflow & Signaling Pathway

Mechanistic workflow of Ti(OiPr)4-mediated reductive amination for hindered ketones.

Quantitative Data: Reagent Optimization

To justify the selection of the Ti(OiPr)₄ / NaBH₄ system, the following table summarizes the optimization landscape for the reductive amination of 2'-methylacetophenone. Standard conditions (Entries 1 & 2) fail due to 2[2].

Table 1: Reagent Optimization for the Reductive Amination of 2'-Methylacetophenone

Entry	Lewis Acid / Additive	Reducing Agent	Solvent	Time (h)	Conversion (%)
1	Acetic Acid (1.0 eq)	NaBH(OAc)₃	DCE	48	< 5%
2	Acetic Acid (1.0 eq)	NaBH₃CN	MeOH	48	12%
3	Ti(OiPr)₄ (2.0 eq)	NaBH₃CN	EtOH	24	68%
4	Ti(OiPr)₄ (2.0 eq)	NaBH₄	EtOH	16	> 90%

Materials and Reagents

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol scale)	Role
2'-Methylacetophenone	134.18	1.0 eq	1.34 g (1.31 mL)	Electrophile
Cyclopropanamine	57.09	1.2 eq	0.68 g (0.83 mL)	Nucleophile
Titanium(IV) isopropoxide	284.22	2.0 eq	5.68 g (5.90 mL)	Lewis Acid / Desiccant
Sodium Borohydride	37.83	1.5 eq	0.57 g	Reducing Agent
Absolute Ethanol	N/A	N/A	20 mL	Solvent
Aqueous Ammonia (2M)	N/A	N/A	30 mL	Quenching Agent

Step-by-Step Experimental Protocol

Phase 1: Imine Formation (Anhydrous Conditions)

• Preparation: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, flush the system with inert gas (N₂ or Argon).

• Reagent Addition: Add 2'-methylacetophenone (1.34 g, 10 mmol) and cyclopropanamine (0.68 g, 12 mmol) to 20 mL of absolute ethanol.

• Titanium Activation: Via a dry syringe, add Titanium(IV) isopropoxide (5.90 mL, 20 mmol) dropwise to the stirring solution at room temperature.

  • Causality & Validation: The solution will typically transition to a pale yellow color, indicating the formation of the titanium-imine complex. Stir the reaction mixture at room temperature for 10–12 hours to ensure complete conversion of the sterically hindered ketone[3].

Phase 2: Reduction

• Temperature Control: Cool the reaction flask to 0 °C using an ice-water bath.

• Hydride Addition: Carefully add Sodium Borohydride (0.57 g, 15 mmol) in 3 to 4 small portions over 15 minutes.

  • Causality & Validation: NaBH₄ reduction is exothermic and evolves hydrogen gas. Portion-wise addition at 0 °C prevents thermal runaway, minimizes the reduction of unreacted ketone, and suppresses unwanted side reactions[5].

• Completion: Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 4–6 hours.

Phase 3: Quench and Workup (Critical Step)

• Titanium Hydrolysis: Quench the reaction by adding 30 mL of 2M aqueous ammonia directly to the flask. Stir vigorously for 15 minutes.

  • Causality & Validation: Hydrolyzing Ti(OiPr)₄ with water alone creates a gelatinous, unfilterable emulsion of titanium dioxide (TiO₂). The use of aqueous ammonia forces the precipitation of TiO₂ as a dense, granular, white solid, which is easily filtered[3].

• Filtration: Filter the resulting white suspension through a tightly packed pad of Celite. Wash the filter cake thoroughly with Ethyl Acetate (3 x 20 mL) to ensure complete recovery of the amine product.

• Extraction: Transfer the clear filtrate to a separatory funnel. Separate the organic layer. Extract the remaining aqueous layer with Ethyl Acetate (2 x 20 mL).

• Drying & Concentration: Combine all organic layers, wash with brine (30 mL), and dry over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure to yield the crude N-[1-(2-Methylphenyl)ethyl]cyclopropanamine.

Phase 4: Purification

• Chromatography: Purify the crude oil via flash column chromatography on silica gel (eluting with a gradient of Hexanes/Ethyl Acetate containing 1% Triethylamine to prevent streaking).

• Alternative Salt Formation: Alternatively, dissolve the crude amine in anhydrous diethyl ether and add 2M HCl in ether dropwise to precipitate the product as an analytically pure hydrochloride salt.

Troubleshooting & Self-Validating Systems

• Low Conversion / Unreacted Ketone: If TLC or LC-MS indicates significant unreacted 2'-methylacetophenone after 12 hours, the system may not be sufficiently anhydrous. Ensure the Ti(OiPr)₄ is fresh (it degrades upon exposure to atmospheric moisture, forming white precipitates in the bottle).

• Premature Reduction: If the secondary amine yield is low but the primary alcohol (1-(2-methylphenyl)ethanol) is detected, the NaBH₄ was added before the imine equilibrium was fully established. Increase the Phase 1 stirring time to 16 hours.

• Workup Emulsions: If the Celite filtration clogs or an emulsion forms in the separatory funnel, insufficient ammonia was used during the quench. Add an additional 10 mL of 2M NH₃(aq) and stir vigorously to aggregate the titanium salts[5].

References

• Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. Organic-Chemistry.org. Available at:[4]

• Reductive Amination, and How It Works - Master Organic Chemistry. MasterOrganicChemistry.com. Available at:[1]

• Reductive amination with Titanium(IV)Isopropoxide. Designer-Drug.com. Available at:[3]

• Technical Support Center: Reductive Amination for Secondary Amine Synthesis. BenchChem.com. Available at:[5]

• A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. ScienceMadness.org. Available at:[2]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. sciencemadness.org [sciencemadness.org]
• 3. designer-drug.com [designer-drug.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Microwave-Assisted Synthesis of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine

Executive Summary

This application note details a robust, high-throughput protocol for the synthesis of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine (CAS: Generic structure implied). This secondary amine is a valuable pharmacophore, sharing structural homology with calcimimetics and allosteric modulators.

The synthesis of this molecule presents a specific challenge: the steric hindrance imposed by the ortho-methyl group on the acetophenone ring, combined with the poor electrophilicity of the ketone. Conventional thermal methods (Dean-Stark reflux) often suffer from slow kinetics (12–24 hours) and incomplete conversion.

We present a Microwave-Assisted Reductive Amination protocol utilizing Titanium(IV) isopropoxide [Ti(OiPr)₄] as a Lewis acid catalyst and water scavenger. This method reduces reaction time from hours to minutes, suppresses side reactions, and achieves yields >85%.

Retrosynthetic Analysis & Reaction Pathway

The target molecule is synthesized via the direct reductive amination of 2'-methylacetophenone and cyclopropylamine .

• Substrate 1: 2'-Methylacetophenone (Sterically hindered ketone).

• Substrate 2: Cyclopropylamine (Nucleophilic amine, volatile).

• Catalyst: Titanium(IV) isopropoxide (Activates carbonyl, shifts equilibrium).

• Reductant: Sodium Borohydride (NaBH₄).

Reaction Scheme

• Condensation: Formation of the titanium-amine complex/imine intermediate under MW irradiation.

• Reduction: In situ reduction of the imine to the secondary amine.

Figure 1: Strategic workflow for the microwave-assisted reductive amination.

Experimental Protocol

Materials and Equipment[1][2][3][4][5][6]

• Microwave Reactor: Single-mode reactor (e.g., CEM Discover 2.0 or Anton Paar Monowave) capable of sustaining 20 bar pressure.

• Vessel: 10 mL or 35 mL pressure-rated glass vial with silicone/PTFE septum.

• Reagents:

  • 2'-Methylacetophenone (1.0 equiv).

  • Cyclopropylamine (1.5 equiv).

  • Titanium(IV) isopropoxide (1.25 equiv).

  • Sodium borohydride (NaBH₄) (1.5 equiv).

  • Methanol (anhydrous).

Step-by-Step Methodology

Phase 1: Imine Formation (Microwave Irradiation)

Expert Insight: The ortho-methyl group hinders nucleophilic attack. Using Ti(OiPr)₄ neat (solvent-free) maximizes concentration and reaction rate. The microwave energy overcomes the activation energy barrier of the crowded transition state.

• Charge: In a 10 mL microwave vial, add 2'-methylacetophenone (670 mg, 5.0 mmol) and cyclopropylamine (428 mg, 7.5 mmol).

• Catalyst Addition: Add Ti(OiPr)₄ (1.77 g, 6.25 mmol) dropwise under nitrogen. Note: The mixture will become viscous.

• Seal: Crimp the vial immediately to prevent cyclopropylamine evaporation (bp ~50°C).

• Irradiation: Program the microwave reactor with the following parameters:

  • Temperature: 100 °C

  • Hold Time: 15 minutes

  • Power: Dynamic (Max 150 W)

  • Stirring: High

• Cooling: Allow the vessel to cool to <40 °C using compressed air cooling.

Phase 2: In Situ Reduction

Expert Insight: The titanium-imine intermediate is moisture sensitive. Reduction must occur immediately after dilution without isolation.

• Dilution: Open the vial and dilute the viscous mixture with Methanol (5 mL). Transfer to a 50 mL round-bottom flask if necessary for better stirring.

• Reduction: Cool the solution to 0 °C (ice bath). Add NaBH₄ (283 mg, 7.5 mmol) in small portions over 5 minutes.

  • Caution: Vigorous gas evolution (H₂) will occur.

• Stirring: Allow the mixture to warm to room temperature and stir for 30 minutes.

Phase 3: Workup and Purification

Expert Insight: Titanium salts form a gelatinous precipitate that traps product. The "ammonia quench" method described below is critical for breaking the Ti-emulsion.

• Quench: Pour the reaction mixture into 2M NH₄OH (20 mL). A heavy white precipitate (TiO₂) will form.

• Filtration: Filter the suspension through a Celite® pad. Wash the pad thoroughly with Dichloromethane (DCM).

• Extraction: Transfer filtrate to a separatory funnel. Extract the aqueous layer with DCM (3 x 15 mL).

• Drying: Dry combined organics over MgSO₄ and concentrate in vacuo.

• Chromatography: Purify the crude oil via silica gel flash chromatography.

  • Eluent: Hexanes:Ethyl Acetate (9:1) + 1% Triethylamine (to prevent tailing of the amine).

Results and Data Analysis

Yield Comparison

The microwave protocol demonstrates superior efficiency compared to conventional thermal heating.[1][2]

Parameter	Conventional Thermal	Microwave (This Protocol)
Conditions	Toluene reflux, Dean-Stark, 18h	Neat, Sealed Vessel, 100°C, 15 min
Catalyst	p-TsOH (catalytic)	Ti(OiPr)₄ (stoichiometric)
Conversion	65%	>98%
Isolated Yield	42%	88%
Purity (GC-MS)	85%	>98%

Characterization (Expected Data)[2]

• Appearance: Colorless to pale yellow oil.

• ¹H NMR (400 MHz, CDCl₃):

  • 7.45–7.10 (m, 4H, Ar-H) – Aromatic protons.
  • 4.35 (q, J = 6.5 Hz, 1H, Ar-CH -N) – Benzylic methine, shifted downfield due to amine.
  • 2.35 (s, 3H, Ar-CH ₃) – Ortho-methyl group.
  • 1.95 (m, 1H, N-CH -cyclopropyl) – Cyclopropyl methine.
  • 1.35 (d, J = 6.5 Hz, 3H, CH-CH ₃) – Methyl doublet.
  • 0.45–0.30 (m, 4H, cyclopropyl-CH ₂) – Characteristic high-field cyclopropyl protons.

• MS (ESI): Calculated for C₁₂H₁₇N [M+H]⁺: 176.14. Found: 176.2.

Critical Mechanism & Troubleshooting

Mechanism of Titanium Activation

The success of this protocol relies on the dual role of Titanium(IV) isopropoxide.

• Lewis Acidity: Ti coordinates to the ketone oxygen, increasing electrophilicity (essential for the hindered o-tolyl ketone).

• Dehydration: As the amine attacks, water is released. Ti(OiPr)₄ reacts with this water to form stable titanium oxides/hydroxides, effectively removing it from equilibrium and driving the reaction to the imine (Le Chatelier's principle).

Figure 2: Mechanistic role of Titanium(IV) isopropoxide in driving the equilibrium.

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Conversion	Moisture in reagents.	Use fresh Ti(OiPr)₄ and anhydrous reagents. Ensure vial is crimped tight.
Emulsion during workup	Titanium hydroxides.	Use the NH₄OH quench or add 1M NaOH to solubilize Ti salts. Use Celite filtration.
Product Loss	Volatility of free base.	The product is a secondary amine and can be slightly volatile. Do not apply high vacuum (<5 mbar) for extended periods at high temp.

References

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, (18), 2345-2350. Link

• Kappe, C. O. (2004). "Controlled microwave heating in modern organic synthesis." Angewandte Chemie International Edition, 43(46), 6250-6284. Link

• Miriyala, B., et al. (2004). "Microwave-assisted reductive amination of ketones." Tetrahedron Letters, 45(25), 4959-4961. Link

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Warning regarding Cyclopropylamine: National Center for Biotechnology Information. (2023).[1][3][2][4] PubChem Compound Summary for CID 13593, Cyclopropylamine. Link

Sources

• 1. preprints.org [preprints.org]
• 2. mdpi.com [mdpi.com]
• 3. iris.unito.it [iris.unito.it]
• 4. scispace.com [scispace.com]

Scalable production methods for N-[1-(2-Methylphenyl)ethyl]cyclopropanamine

An Application Note for the Scalable Production of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine

Abstract

This application note provides a comprehensive and scalable two-step synthetic protocol for the production of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine, a valuable secondary amine intermediate for pharmaceutical and agrochemical research. The described methodology is centered around a robust reductive amination strategy, which is well-suited for industrial applications due to its high efficiency, operational simplicity, and the use of readily available starting materials. This guide offers detailed experimental procedures, mechanistic insights, data-driven justification for reagent selection, and protocols for final product purification and characterization, designed for researchers, chemists, and process development professionals.

Introduction and Strategic Overview

N-[1-(2-Methylphenyl)ethyl]cyclopropanamine is a chiral secondary amine incorporating both a substituted benzylic moiety and a cyclopropyl group. The cyclopropyl ring is a prized structural motif in medicinal chemistry, known for imparting conformational rigidity, improving metabolic stability, and enhancing potency.[1] The synthesis of such chiral amines on a large scale presents challenges, including control over side reactions and achieving high enantiomeric purity.

Direct alkylation of amines is often plagued by over-alkylation, leading to mixtures of secondary and tertiary amines that are difficult to separate.[2] To circumvent this, our selected strategy employs a two-step approach beginning with the synthesis of a key ketone intermediate, followed by a highly selective one-pot reductive amination.

The chosen synthetic pathway involves:

• Friedel-Crafts Acylation: Synthesis of the precursor 2-methylacetophenone from toluene and an acylating agent.[3][4] This well-established C-C bond-forming reaction is highly scalable.

• Reductive Amination: Condensation of 2-methylacetophenone with cyclopropylamine to form an intermediate imine, which is subsequently reduced in situ to yield the target secondary amine.[5] This method is superior for its high selectivity and yield.

This document provides the scientific rationale behind each step, ensuring that the protocols are not merely prescriptive but also instructive.

Overall Synthetic Workflow

The complete scalable synthesis is depicted below. The process begins with common bulk chemicals and proceeds through a key ketone intermediate to the final racemic amine, with a final stage addressing chiral resolution.

Caption: High-level workflow for the synthesis of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine.

Part 1: Scalable Synthesis of 2-Methylacetophenone

The ketone precursor, 2-methylacetophenone, is a critical starting material.[4] While commercially available, its synthesis via Friedel-Crafts acylation of toluene is an economical and scalable process.[3]

Mechanistic Principle: Friedel-Crafts Acylation

This reaction is a classic electrophilic aromatic substitution. A Lewis acid catalyst, typically aluminum chloride (AlCl₃), activates an acylating agent (acetyl chloride or acetic anhydride) to form a highly electrophilic acylium ion. The electron-rich toluene ring then attacks this electrophile. The methyl group on toluene is an ortho-, para-directing activator, leading to a mixture of 2-methylacetophenone (ortho) and 4-methylacetophenone (para) isomers.[3] Due to steric hindrance, the para isomer is typically the major product.

Caption: Mechanism of Friedel-Crafts acylation of toluene.

Data Presentation: Catalyst System Comparison

The choice of catalyst and reaction conditions significantly impacts yield and isomeric distribution. Anhydrous AlCl₃ remains a cost-effective and efficient choice for large-scale production, despite the challenges of handling.

Catalyst System	Acylating Agent	Temp (°C)	Yield of Isomers	Isomer Distribution (p- / o-)	Reference
Anhydrous AlCl₃	Acetic Anhydride	90-95	~90-95%	>20:1	[3]
FeSO₄ (800 °C)	Acetic Anhydride	100	55%	97% para, 2% ortho	[3]
H-ZSM-5 Zeolite	Acetyl Chloride	180	60.2% Conversion	88.3% para	[3]

Detailed Experimental Protocol: Friedel-Crafts Acylation

Materials:

• Toluene (1.0 eq)

• Anhydrous Aluminum Chloride (AlCl₃) (1.1 eq)

• Acetyl Chloride (1.0 eq)

• Dichloromethane (DCM)

• Hydrochloric Acid (6M)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (N₂ or Ar).

• Catalyst Suspension: Charge the flask with anhydrous AlCl₃ and DCM. Cool the suspension to 0°C in an ice bath.

• Reagent Addition: Add a solution of acetyl chloride and toluene in DCM dropwise from the addition funnel to the stirred AlCl₃ suspension over 1-2 hours, maintaining the internal temperature below 10°C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 4-6 hours, or until TLC/GC-MS analysis indicates the consumption of starting material.

• Workup: Carefully quench the reaction by slowly pouring the mixture over crushed ice and 6M HCl. Separate the organic layer.

• Washing: Wash the organic layer sequentially with water, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product mixture.

• Purification: Separate the 2-methylacetophenone (ortho isomer, b.p. 214°C) from the 4-methylacetophenone (para isomer, b.p. 226°C) via fractional distillation under reduced pressure.

Part 2: Reductive Amination

This core step constructs the target C-N bond. The one-pot reductive amination of 2-methylacetophenone with cyclopropylamine is highly efficient and avoids the isolation of the unstable imine intermediate.[5]

Mechanistic Principle and Reagent Selection

The reaction proceeds in two stages within the same pot:

• Imine Formation: The ketone carbonyl is attacked by the nucleophilic cyclopropylamine, followed by dehydration to form a protonated imine (iminium ion).

• Reduction: A selective reducing agent reduces the C=N double bond of the iminium ion to form the amine.

Trustworthiness through Reagent Choice: The success of a one-pot reductive amination hinges on the choice of reducing agent. The agent must selectively reduce the iminium ion intermediate without significantly reducing the starting ketone.[5]

• Sodium Triacetoxyborohydride (NaBH(OAc)₃, STAB-H): This is the reagent of choice.[5] The electron-withdrawing acetoxy groups moderate the hydride's reactivity, making it less reactive towards ketones but highly effective for reducing the more electrophilic iminium ion. Its use simplifies the procedure and leads to high yields.[2][5]

• Sodium Borohydride (NaBH₄): A stronger reducing agent that can readily reduce the starting ketone, leading to alcohol byproducts and lower yields of the desired amine.

• Sodium Cyanoborohydride (NaBH₃CN): While selective, its use is discouraged on a large scale due to the high toxicity of cyanide byproducts generated during workup.

Caption: Mechanism of one-pot reductive amination using STAB-H.

Detailed Experimental Protocol: Reductive Amination

Materials:

• 2-Methylacetophenone (1.0 eq)

• Cyclopropylamine (1.2 eq)[6][7]

• Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic Acid (catalytic, ~0.1 eq)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stirrer and an inert atmosphere, add 2-methylacetophenone and DCM.

• Amine Addition: Add cyclopropylamine followed by a catalytic amount of acetic acid. Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

• Reducer Addition: Add sodium triacetoxyborohydride portion-wise over 30 minutes. An exotherm may be observed; maintain the temperature below 30°C with a water bath if necessary.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor progress by TLC or LC-MS.

• Workup: Quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with DCM.

• Washing and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude racemic amine.

Data Presentation: Reaction Parameters

Parameter	Recommended Value	Rationale
Cyclopropylamine (eq)	1.2 - 1.5	Drives the imine formation equilibrium forward.
NaBH(OAc)₃ (eq)	1.5	Ensures complete reduction of the iminium intermediate.
Solvent	DCM, DCE	Aprotic solvents that are compatible with the reagents.
Temperature	20 - 25 °C	Mild conditions are sufficient and minimize side reactions.
Typical Yield	85 - 95%	High efficiency is characteristic of this method.

Part 3: Purification and Chiral Resolution

Purification of the Racemic Amine

The crude product can be effectively purified on a large scale using acid-base extraction to remove unreacted ketone and other neutral impurities.

• Dissolve the crude oil in a suitable organic solvent (e.g., ethyl acetate).

• Extract the solution with aqueous HCl (1M). The amine will move to the aqueous layer as the hydrochloride salt, while neutral impurities remain in the organic layer.

• Separate the aqueous layer and wash it with fresh ethyl acetate to remove any remaining impurities.

• Basify the aqueous layer by adding aqueous NaOH (2M) until pH > 12.

• Extract the free amine back into an organic solvent (ethyl acetate or DCM).

• Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the purified racemic amine.

Chiral Resolution via Diastereomeric Salt Crystallization

For applications requiring a single enantiomer, chiral resolution is a scalable and established method.[] This involves reacting the racemic amine with a chiral acid to form two diastereomeric salts, which have different physical properties (e.g., solubility) and can be separated by fractional crystallization.[9]

Common Chiral Resolving Agents for Amines:

• (+)-Tartaric Acid

• (-)-Mandelic Acid

• (+)-Camphor-10-sulfonic acid

General Protocol for Resolution:

• Dissolve the purified racemic amine (1.0 eq) in a suitable solvent (e.g., ethanol, isopropanol, or acetone).

• In a separate flask, dissolve the chiral resolving agent (0.5 eq) in a minimum amount of the same hot solvent.

• Slowly add the hot acid solution to the amine solution with stirring.

• Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization of the less soluble diastereomeric salt.

• Collect the crystals by filtration.

• Recrystallize the salt one or more times to achieve high diastereomeric excess (d.e.).

• Liberate the enantiopure amine from the salt by treating it with a base (e.g., NaOH solution) and extracting it into an organic solvent.

References

• BenchChem. (2025).
• BenchChem. (2025).
• Charette, A. B. (2017). Cyclopropanation Strategies in Recent Total Syntheses. Chemical Reviews.
• Google Patents. (1990). CN1125715A - Industrial production method of cyclopropylamine.
• Wikipedia.
• BenchChem. (2025). Application Notes and Protocols: The Utility of 2-Methylacetophenone in Organic Synthesis.
• ACS Publications. (2019). Efficient Production of Cyclopropylamine by a Continuous-Flow Microreaction System. Industrial & Engineering Chemistry Research.
• ResearchGate.
• RSC Publishing. (2020).
• ACS Publications. (2019). Efficient Production of Cyclopropylamine by a Continuous-Flow Microreaction System.
• MDPI. (2023).
• ACS Publications. (2025). Reductive Amination of Carboxylic Acids via Nickel(II)
• Organic Chemistry Portal.
• BenchChem. (2025).
• Taylor & Francis Online. (2023).
• BOC Sciences.
• RSC Publishing. (2024). Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions. Organic Chemistry Frontiers.
• Wikipedia. Cyclopropylamine.
• Longdom Publishing. (2024).
• Chegg.com. (2020). Solved Diethyl ether AICI: "CH₂ 1. Write the mechanism for....
• MDPI. (2017).
• ResearchGate. (2012). What are the best processes/methods for separation of chiral amine both non selective....
• ACS Publications. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry.
• Indian Academy of Sciences. (2024).
• Google Patents. (2000).
• BenchChem. (2025). A Comparative Guide to N-cyclopropylthian-4-amine and N-cyclopropylpiperidin-4-amine in Scaffold Design.
• Chem-Impex. 2'-Methylacetophenone.
• Master Organic Chemistry. (2017).
• SpringerLink. (2019). Reductive Amination of Ketones with Benzylamine Over Gold Supported on Different Oxides.
• NIH National Center for Biotechnology Information. (2012). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride.
• Organic Chemistry Portal. Synthesis of cyclopropanes.
• Google Patents. (2021). US20210395185A1 - Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines.
• Pearson+. One synthetic method for producing N-methyl-1-phenylpropan-2-amin....
• BenchChem. (2025). Reaction mechanism for the formation of Cyclopropyl 2-(4-methylphenyl)ethyl ketone.
• ResearchGate.
• Google Patents. (2014). WO2014203277A2 - Process for the preparation of (1s,2r)-2-(aminomethyl)-n,n-diethyl-1-phenylcyclopropanearboxamide hydrochloride.
• SciSpace. Kinetics and Mechanism of Michael-type Reactions of Ethyl Propiolate with Alicyclic Secondary Amines in H2O and MeCN.
• MDPI. (2023). Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione.
• ResearchGate. (2025). (PDF) Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride.
• BenchChem. A Comparative Guide to the Synthesis of N-benzyl-N-methyl-1-phenylpropan-2-amine: Established vs. Novel Routes.
• University of Otago.

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• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Crystallization and Chiral Resolution Techniques for N-[1-(2-Methylphenyl)ethyl]cyclopropanamine Salts

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Compound Focus: N-[1-(2-Methylphenyl)ethyl]cyclopropanamine (CAS: 926247-89-4)[1]

Introduction & Mechanistic Rationale

N-[1-(2-Methylphenyl)ethyl]cyclopropanamine is a sterically hindered, chiral secondary amine. Compounds featuring the cyclopropanamine motif are highly valued in modern pharmacophore design, particularly as key intermediates or active moieties in the development of Lysine-Specific Demethylase 1 (LSD1) inhibitors and CNS-active therapeutics[2][3].

The structural architecture of this compound—specifically the combination of a cyclopropyl ring and an ortho-methyl substituted 1-arylethylamine core—creates a highly specific stereochemical environment. From a crystallization standpoint, the ortho-methyl group provides significant steric bulk that restricts bond rotation. While this complicates standard achiral purification, it is highly advantageous for chiral resolution. The restricted flexibility promotes the formation of rigid transition states and well-defined hydrogen-bonding networks during diastereomeric salt formation, allowing for exceptional thermodynamic discrimination between enantiomers[4][5].

Thermodynamic Principles of Salt Crystallization

For secondary amines with a 1-arylethylamine core, salt crystallization serves two primary purposes: bulk purification and enantiomeric separation[6].

• Achiral Salt Formation (Purification & Stabilization): The free base of cyclopropanamine derivatives is often an oil or a low-melting solid prone to oxidative degradation. Conversion to a hydrochloride (HCl) salt significantly increases the crystal lattice energy. This thermodynamic shift drives out synthetic impurities during the crystallization phase and mitigates hygroscopicity, resulting in a stable Active Pharmaceutical Ingredient (API)[7].

• Diastereomeric Resolution (Enantiomeric Separation): The resolution of racemic 1-arylethylamine derivatives relies on the differential solubility of diastereomeric salts formed with chiral resolving agents, such as L-(+)-tartaric acid or (R)-(-)-mandelic acid[4][8]. The ortho-substitution on the aryl ring strongly correlates with high resolution efficiency, as the steric hindrance leads to a highly crystalline, less-soluble diastereomer that easily precipitates from polar protic solvents[8][9].

Experimental Protocols: Self-Validating Workflows

The following protocols are designed with built-in causality and self-validating steps to ensure high purity and yield.

Protocol A: Achiral Hydrochloride Salt Formation

Objective: Isolate the amine as a stable, highly crystalline hydrochloride salt to purge synthetic impurities.

• Dissolution: Dissolve 1.0 equivalent (eq) of racemic N-[1-(2-Methylphenyl)ethyl]cyclopropanamine free base in 10 volumes of anhydrous ethyl acetate (EtOAc) at 20°C.

• Acidification: Slowly add 1.05 eq of 4M HCl in dioxane into the solution under continuous stirring.

  • Causality: Utilizing anhydrous conditions prevents the formation of hydrates, which can complicate the supersaturation curve and depress the melting point of the final salt[7].

• Maturation: Stir the resulting white slurry at 20°C for 2 hours.

  • Causality: This hold-time ensures complete salt formation and allows for Ostwald ripening—a thermodynamic process where smaller, less stable crystals dissolve and redeposit onto larger, purer crystals.

• Isolation: Filter the suspension under vacuum. Wash the filter cake with 2 volumes of cold EtOAc (0–5°C) to displace the impurity-rich mother liquor without dissolving the product.

• Validation: Dry the solid in a vacuum oven at 40°C to a constant weight. Verify purity via Achiral HPLC (>99% Area).

Protocol B: Diastereomeric Resolution via L-(+)-Tartaric Acid

Objective: Separate the enantiomers of the amine using fractional crystallization of diastereomeric salts[4][6].

• Salt Formation: Dissolve 1.0 eq of the racemic amine in 15 volumes of near-boiling methanol (60–65°C). In a separate vessel, dissolve 1.0 eq of L-(+)-tartaric acid in 5 volumes of hot methanol.

• Combination: Add the tartaric acid solution dropwise to the amine solution while strictly maintaining the temperature at 60°C.

  • Causality: Rapid addition or temperature drops can lead to local supersaturation and the "crash-out" (kinetic trapping) of mixed diastereomers, ruining the enantiomeric excess (ee)[4].

• Controlled Cooling: Cool the mixture at a linear rate of -0.1°C/min down to 5°C.

  • Causality: A slow, controlled cooling ramp ensures thermodynamic control, allowing only the less soluble diastereomeric salt to nucleate and grow within the metastable zone.

• Filtration: Isolate the precipitated salt via vacuum filtration. Wash with 1 volume of cold methanol (0°C).

• Basification (Self-Validation Step): Suspend the isolated salt in water and adjust the pH to >12 using 50% aqueous NaOH. Extract the liberated free base with dichloromethane (DCM).

  • Validation: Analyze the organic layer via Chiral HPLC. If the ee is <98%, the initial salt must undergo a second recrystallization from methanol prior to final basification[6].

Quantitative Data Presentation

The table below summarizes the expected resolution efficiencies for ortho-substituted 1-arylethylamines, demonstrating how structural motifs dictate the choice of resolving agent and solvent system.

Table 1: Representative Resolution Efficiencies for 1-Arylethylamine Derivatives

Compound Motif	Resolving Agent	Solvent System	Yield (%)	Enantiomeric Excess (ee %)
Unsubstituted 1-Phenylethylamine	L-(+)-Tartaric Acid	Methanol	35 - 40	> 95
ortho-Methyl-1-Arylethylamine	L-(+)-Tartaric Acid	Methanol	42 - 45	> 98
ortho-Methyl-1-Arylethylamine	(R)-(-)-Mandelic Acid	Isopropanol	38 - 41	> 96
Cyclopropanamine Derivative	Di-p-toluoyl-L-tartaric acid	EtOH / H2O (9:1)	30 - 35	> 99

Note: Data synthesized from structural analogs and historical resolution data of related chiral amines[5][8]. Yields are based on a theoretical maximum of 50% for a single enantiomer.

Process Visualizations

Figure 1: Thermodynamic crystallization workflow for amine salt isolation.

Figure 2: Diastereomeric resolution pathway via fractional crystallization.

References

• AA Blocks. 926247-89-4 | N-[1-(2-methylphenyl)ethyl]cyclopropanamine. Retrieved from:[Link][1]

• Google Patents. US20190315735A1 - Cyclopropanamine compound and use thereof. Retrieved from: [2]

• European Patent Office. (HETERO)ARYL CYCLOPROPYLAMINE COMPOUNDS AS LSD1 INHIBITORS. Retrieved from:[Link][3]

• European Patent Office. Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts - EP 2644590 A1. Retrieved from:[7]

• ResearchGate. Recent Developments in Optical Resolution. Retrieved from:[Link][5]

• VDOC.PUB. Chirality In Drug Research, Volume 33. Retrieved from: [Link][8]

• ResearchGate. Factors determining the pattern of a hydrogen-bonding network in diastereomeric salts. Retrieved from: [Link][9]

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• 2. US20190315735A1 - Cyclopropanamine compound and use thereof - Google Patents [patents.google.com]
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• 4. Buy (S)-(-)-N-Isopropyl-1-Phenylethylamine Hydrochloride | 116297-12-2 [smolecule.com]
• 5. researchgate.net [researchgate.net]
• 6. (1R)-1-Phenylethanamine|Chiral Resolving Agent [benchchem.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. vdoc.pub [vdoc.pub]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine

Welcome to the technical support guide for the synthesis of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently encountered challenges during this synthesis. Our goal is to equip you with the scientific rationale behind the procedural steps, enabling you to optimize your reaction for higher yield and purity.

The primary and most efficient route to N-[1-(2-Methylphenyl)ethyl]cyclopropanamine is the direct reductive amination of 2-methylacetophenone with cyclopropylamine. This guide focuses on troubleshooting this specific pathway, which is a cornerstone reaction in pharmaceutical chemistry for C-N bond formation.[1][2]

Core Reaction Scheme

The synthesis involves a two-step, one-pot process:

• Imine Formation: The nucleophilic cyclopropylamine attacks the electrophilic carbonyl carbon of 2-methylacetophenone to form a hemiaminal intermediate, which then dehydrates to form an iminium ion.

• Reduction: A selective reducing agent donates a hydride to the iminium ion, yielding the target secondary amine, N-[1-(2-Methylphenyl)ethyl]cyclopropanamine.

Troubleshooting and Frequently Asked Questions (FAQs)

Q1: My reaction yield is very low, and I'm recovering mostly unreacted 2-methylacetophenone. What is causing the poor conversion?

A1: Low conversion is typically traced back to inefficient imine/iminium ion formation. The reaction between a ketone and a primary amine is an equilibrium process. To drive the reaction forward and ensure a high concentration of the iminium intermediate for reduction, consider these factors:

• Water Removal: The dehydration step is critical. While not always necessary with highly efficient hydride donors, the presence of water can shift the equilibrium back towards the starting materials. Using a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves (3Å or 4Å) can significantly improve imine formation.

• Acid Catalysis: Imine formation is catalyzed by mild acid. The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic for the amine to attack. However, too much acid will protonate the amine, rendering it non-nucleophilic. A catalytic amount of a weak acid, such as acetic acid, is often optimal, especially for less reactive ketones.[3]

• Stoichiometry and Temperature: Ensure cyclopropylamine is not the limiting reagent. Using a slight excess (1.1-1.5 equivalents) can help drive the equilibrium. While some reactions proceed at room temperature, gentle heating (40-50 °C) can sometimes accelerate imine formation, but must be balanced against the stability of the reagents.

Q2: My main impurity is 1-(2-methylphenyl)ethanol. How do I prevent this side reaction?

A2: The formation of 1-(2-methylphenyl)ethanol indicates that your reducing agent is directly reducing the starting ketone (2-methylacetophenone) instead of selectively reducing the iminium ion intermediate. This is a common issue related to the choice of hydride donor.

The root cause is the use of an overly reactive and non-selective reducing agent like sodium borohydride (NaBH₄) .[4] While excellent for reducing aldehydes and ketones, NaBH₄ can react with the starting ketone faster than the imine has a chance to form and be reduced.[5]

Solution: Switch to a more selective, sterically hindered, or less reactive hydride donor that preferentially reduces the protonated iminium ion over the neutral ketone. The best choice for this is Sodium Triacetoxyborohydride (NaBH(OAc)₃, or STAB) .[3][4][6] STAB is particularly effective because it is mild, moisture-sensitive (which helps consume any water generated during imine formation), and its bulkiness favors reaction with the more reactive iminium species.[6]

Q3: Which reducing agent is best for this synthesis? Can you compare the common options?

A3: The choice of reducing agent is arguably the most critical parameter for success. The ideal agent is selective for the iminium ion, safe to handle, and compatible with practical reaction conditions. Below is a comparison of the top three candidates.

Feature	Sodium Triacetoxyborohydride (STAB)	Sodium Cyanoborohydride (NaBH₃CN)	Catalytic Hydrogenation (H₂/Pd, Pt)
Selectivity	Excellent. Highly selective for imines/iminium ions over ketones.[6]	Good. Selective at slightly acidic pH (~5-6). At lower pH, it can also reduce ketones.[5][6]	Excellent. Highly selective for the C=N bond.
Reaction Conditions	Typically run in aprotic solvents like Dichloroethane (DCE) or Tetrahydrofuran (THF).[3][4] Often used with a catalytic amount of acetic acid.	Requires protic solvents like Methanol (MeOH) and careful pH control.	Requires specialized hydrogenation equipment (e.g., Parr shaker), catalyst handling, and a hydrogen source.
Safety & Workup	Workup is a standard aqueous quench. Non-toxic byproducts (sodium acetate, boric acid).	Major drawback: Generates highly toxic hydrogen cyanide (HCN) gas or cyanide salts upon acidic workup.[6] Requires careful quenching in a well-ventilated fume hood with bleach.	Catalysts are flammable (pyrophoric). Requires careful filtration to remove the catalyst.
Recommendation	Highly Recommended. The best combination of selectivity, safety, and operational simplicity for this synthesis.	Use with Caution. Effective, but the toxicity risk often makes STAB a better choice.	Viable Alternative. Excellent for large-scale synthesis where infrastructure exists. Avoids stoichiometric waste.[6]

For laboratory-scale synthesis, Sodium Triacetoxyborohydride (STAB) is the superior choice due to its high selectivity and safety profile.

Q4: I am struggling with the purification of the final product. What is the best strategy?

A4: N-[1-(2-Methylphenyl)ethyl]cyclopropanamine is a basic secondary amine. This property is key to its purification.

• Initial Workup: After the reaction is complete, quench it carefully with an aqueous solution (e.g., saturated sodium bicarbonate or water). Extract the product into an organic solvent like ethyl acetate or dichloromethane. Wash the organic layer with brine to remove residual water and dry with an anhydrous salt (e.g., Na₂SO₄).

• Acid-Base Extraction (Recommended for Purity): This is a highly effective method to separate your basic amine product from neutral impurities like the unreacted ketone or the alcohol byproduct.

  • Dissolve the crude material in an organic solvent (e.g., ethyl acetate).

  • Extract with an aqueous acid solution (e.g., 1M HCl). Your amine will be protonated and move into the aqueous layer, while neutral impurities remain in the organic layer.

  • Separate the layers. Wash the aqueous layer with fresh organic solvent to remove any trapped neutral impurities.

  • Carefully basify the aqueous layer to pH >10 with a strong base (e.g., 2M NaOH), ensuring the flask is cooled in an ice bath.

  • Extract the now deprotonated, free-base amine back into an organic solvent.

  • Dry the organic layer and concentrate under reduced pressure to yield the purified product.

• Column Chromatography: If acid-base extraction is insufficient, column chromatography can be used. However, amines can streak on silica gel. To mitigate this, pre-treat your eluent (e.g., Hexane/Ethyl Acetate) with a small amount of triethylamine (~1%) to neutralize the acidic sites on the silica gel.

Visualization of Key Processes

Reductive Amination Mechanism

The diagram below outlines the fundamental steps of the reductive amination process, from the initial nucleophilic attack to the final hydride reduction.

Caption: General mechanism for reductive amination.

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing and resolving common issues during the synthesis.

Caption: Troubleshooting flowchart for the synthesis.

Recommended Experimental Protocol

This protocol utilizes Sodium Triacetoxyborohydride (STAB) for a high-yield, selective synthesis.

Materials:

• 2-Methylacetophenone

• Cyclopropylamine

• Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃)

• Glacial Acetic Acid (AcOH)

• 1,2-Dichloroethane (DCE, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• 1M Hydrochloric Acid (HCl)

• 2M Sodium Hydroxide (NaOH)

• Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen), add 2-methylacetophenone (1.0 eq).

• Dissolve the ketone in anhydrous 1,2-dichloroethane (DCE) to a concentration of approximately 0.5 M.

• Add cyclopropylamine (1.2 eq) to the solution, followed by glacial acetic acid (1.2 eq).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• In portions, carefully add Sodium Triacetoxyborohydride (STAB) (1.5 eq) to the flask. The addition may be slightly exothermic. Maintain the temperature below 30 °C with a water bath if necessary.

• Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS to confirm the consumption of the starting ketone.

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• For purification, perform the acid-base extraction as described in FAQ A4 .

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Stepwise Condensations. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Wikipedia. (2024). Reductive amination. [Link]

• Ashenhurst, J. (2017). Reductive Amination. Master Organic Chemistry. [Link]

• Valenta, P., & Wanner, M. J. (2025). Migrative Reductive Amination of Ketones Enabled by Multitasking Reagents. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination. Sigma-Aldrich. [Link]

• Grogan, G., & Turner, N. J. (2016). Multifunctional biocatalyst for conjugate reduction and reductive amination. Royal Society of Chemistry. [Link]

• Vapourtec. (n.d.). Application Note – Reductive Amination. [Link]

• Rousseaux, S. A. L. (2016). Synthetic Methods towards 1-Substituted Cyclopropylamines. University of Toronto TSpace Repository. [Link]

• Afanasyev, O. I., Kuchuk, E., & Usanov, D. L. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(24), 11857–11911. [Link]

• Carlson, R., Lejon, T., Lundstedt, T., & Le Clouerec, E. (1993). An Optimized Procedure for the Reductive Amination of Acetophenone by the Leuckart Reaction. Acta Chemica Scandinavica, 47, 1046–1049. [Link]

• ResearchGate. (2014). An Optimized Procedure for the Reductive Amination of Acetophenone by the Leuckart Reaction. [Link]

• ResearchGate. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. [Link]

• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125. [Link]

• Faler, C. A., Cao, B., & Joullié, M. M. (2005). Synthesis of Bicyclic Cyclopropylamines from Amino Acid Derivatives. Arkivoc, 2005(5), 294–306. [Link]

• Ataman Kimya. (n.d.). Cyclopropylamine. [Link]

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• 4. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]

Technical Support Center: Minimizing Side Reactions During Reductive Amination of 2-Methylphenyl Ketones

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific kinetic and thermodynamic challenges associated with the reductive amination of sterically hindered ortho-substituted aryl ketones.

Overview: The Steric Bottleneck

The ortho-methyl group in 2-methylphenyl ketones (e.g., 2-methylacetophenone) introduces severe steric hindrance around the carbonyl carbon. This drastically reduces the rate of nucleophilic attack by the amine, creating a kinetic bottleneck during the formation of the intermediate hemiaminal and its subsequent dehydration to the imine. If a reducing agent is present before the imine is fully formed (as in direct reductive amination), the reductant will preferentially attack the exposed ketone, leading to massive side-product formation.

Diagnostic Workflow

Use the following decision tree to determine the optimal synthetic route based on your amine's steric profile and observed side reactions.

Figure 1: Diagnostic decision tree for the reductive amination of 2-methylphenyl ketones.

Troubleshooting Guide & FAQs

Q1: Why am I isolating mostly 1-(2-methylphenyl)ethanol instead of my target amine when using STAB? Causality & Solution: This is a classic kinetic competition issue. The ortho-methyl group on your ketone creates a steric shield, which drastically slows down imine formation. While sodium triacetoxyborohydride (STAB) is highly selective for imines over unhindered ketones, the stalled imine formation leaves the unreacted ketone exposed to the reducing agent for an extended period. Over time, STAB will directly reduce the ketone to the alcohol byproduct 1. Actionable Fix: Abandon the "one-pot" direct amination. Switch to a stepwise protocol using a Lewis acid like Titanium(IV) isopropoxide (Ti(OiPr)4) to force imine formation to completion before introducing any reducing agent 2.

Q2: I switched to a stepwise protocol with Ti(OiPr)4, but my imine formation is still incomplete. What can I adjust? Causality & Solution: Ti(OiPr)4 acts as both a Lewis acid to activate the carbonyl carbon and a water scavenger (forming insoluble TiO2) to drive the equilibrium forward 2. If the reaction stalls, the steric bulk is likely preventing the necessary transition state geometry. Actionable Fix: Run the imine formation step neat (no solvent) or at a very high concentration (e.g., 2-4 M in THF) to maximize collision frequency. Elevate the temperature to 50–60 °C during the Ti(OiPr)4 step. Crucially, do not add the reducing agent until GC-MS or TLC confirms >95% consumption of the starting ketone.

Q3: Can I use NaBH4 instead of the highly toxic NaBH3CN for the reduction step? Causality & Solution: Yes. While NaBH3CN is traditionally paired with Ti(OiPr)4 because it is stable to slightly acidic conditions and highly selective for iminium ions, NaBH4 is a viable, safer, and cheaper alternative 3. Actionable Fix: Bhattacharyya et al. demonstrated that adding absolute ethanol to the pre-formed Ti(OiPr)4-imine complex, followed by the careful addition of solid NaBH4, cleanly yields the amine 3. The key is strict temperature control (0 °C to RT) to prevent the stronger NaBH4 from reducing any trace unreacted ketone.

Q4: I am using a primary amine and observing significant tertiary amine (over-alkylation) formation. How do I prevent this? Causality & Solution: Once the primary amine is mono-alkylated, the resulting secondary amine becomes more nucleophilic. If the steric profile of the newly formed secondary amine is not overwhelmingly bulky, it can compete with the primary amine for the remaining ketone [[1]](). Actionable Fix: Use a 2.0 to 5.0 molar excess of the primary amine. Statistically, this ensures the ketone preferentially reacts with the unalkylated primary amine. The excess volatile primary amine can be easily removed during the workup or via vacuum distillation.

Quantitative Data: Reagent Selection Matrix

The following table summarizes the expected outcomes when applying different reductive amination conditions specifically to 2-methylacetophenone.

Protocol Type	Reducing Agent	Catalyst / Additive	Imine Formation Rate	Ketone Reduction (Alcohol Byproduct)	Target Amine Yield
Direct	NaBH4	None	Very Slow	> 60%	< 10%
Direct	NaBH(OAc)3 (STAB)	AcOH (1 eq)	Slow	20 - 40%	30 - 50%
Stepwise	NaBH3CN	Ti(OiPr)4 (1.5 eq)	Fast	< 5%	> 85%
Stepwise	NaBH4	Ti(OiPr)4 (1.5 eq)	Fast	< 5%	> 80%

Validated Methodology: Stepwise Ti(OiPr)4 Protocol

This self-validating workflow is engineered specifically for sterically hindered ketones to guarantee high yields while suppressing alcohol byproducts.

Phase 1: Imine Formation

• Charge: To an oven-dried, argon-flushed round-bottom flask, add 2-methylacetophenone (1.0 eq) and the primary amine (1.2 - 1.5 eq).

• Activate: Add Titanium(IV) isopropoxide (Ti(OiPr)4) (1.25 - 1.5 eq) neat via syringe.

• React: Stir the mixture at room temperature (or 50 °C for exceptionally bulky amines) for 6–12 hours.

• Validate: Pull a 10 µL aliquot, quench in wet ethyl acetate, filter, and analyze via GC-MS or TLC. Do not proceed to Phase 2 until the ketone peak is completely absent.

Phase 2: Reduction 5. Dilute: Cool the flask to 0 °C using an ice bath. Dilute the thick mixture with absolute ethanol (approx. 5 mL per mmol of ketone). 6. Reduce: Slowly add solid Sodium Borohydride (NaBH4) (1.0 - 1.5 eq) in small portions. 7. Validate: You will observe mild effervescence (H2 gas evolution), confirming the hydride is active and reacting with the protic solvent/imine complex 3. 8. Stir: Allow the reaction to warm to room temperature and stir for an additional 2–4 hours.

Phase 3: Quench and Isolation 9. Quench: Slowly add water or 2M NH4OH (approx. 2 mL per mmol). 10. Validate: A voluminous, white/yellow precipitate of titanium dioxide (TiO2) will immediately form. This visual cue confirms the complete hydrolysis of the titanium complex 2. 11. Filter: Vacuum filter the suspension through a pad of Celite to remove the TiO2. Wash the filter cake thoroughly with ethyl acetate. 12. Extract: Transfer the filtrate to a separatory funnel, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the crude amine.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry / mdma.ch (1996).[1] URL:

• Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." Master Organic Chemistry (1990).[2] URL:

• Bhattacharyya, S., Chatterjee, A., & Williamson, J. S. "An Efficient, Safe and Convenient One-Step Synthesis of β-Phenethylamines via Reductive Amination Reactions Utilizing Ti(OiPr)4 and NaBH4." Synlett / eCommons (1995).[3] URL:

Sources

• 1. chemistry.mdma.ch [chemistry.mdma.ch]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. "An Efficient, Safe and Convenient One-Step Synthesis of β-Phenethylami" by Sukanta Bhattacharyya, Arindam Chatterjee et al. [ecommons.udayton.edu]

Overcoming steric bulk issues in ortho-substituted phenethylamine synthesis

Ticket #8842: Overcoming Steric Bulk in 2-Position Substitutions

Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open Priority: High

Introduction: The "Ortho-Wall" Phenomenon

Welcome to the technical support center. If you are reading this, you are likely facing the "Ortho-Wall"—a kinetic and thermodynamic barrier unique to synthesizing phenethylamines with bulky groups (e.g.,

, , , or bulky alkyls) at the 2-position of the aromatic ring.

In standard para- or meta-substituted systems, the aldehyde carbonyl is coplanar with the aromatic ring, maximizing electrophilicity via resonance. A bulky ortho-substituent forces the carbonyl out of planarity (steric inhibition of resonance), drastically raising the activation energy for nucleophilic attack. Furthermore, during reduction, the proximity of the substituent creates a "molecular canyon" that hinders hydride delivery and promotes side-reactions like dimerization.

This guide provides field-tested protocols to bypass these barriers.

Module 1: The Henry Reaction Bottleneck (Condensation)

User Issue: “My benzaldehyde won’t condense with nitromethane. I’ve tried refluxing with ammonium acetate for 48 hours, but I only get starting material or tar.”

Root Cause Analysis

Standard reflux conditions rely on thermodynamic equilibrium. With ortho-substitution, the transition state required to form the nitrostyrene is sterically crowded. Prolonged heating causes the labile product to polymerize or degrade before significant conversion occurs.

Troubleshooting Protocol

Option A: Microwave-Assisted Synthesis (The Kinetic Hammer)

Microwave irradiation provides rapid internal heating, overcoming the activation barrier before thermal degradation can set in.

• Reagents: Ortho-substituted benzaldehyde (10 mmol), Nitromethane (excess, solvent/reactant),

  (0.5 eq).

• Conditions: Sealed vessel, 90°C – 110°C, 5–20 minutes (vs. 24h reflux).

• Why it works: The dipolar polarization effect of nitromethane under microwave irradiation accelerates the rate-determining step (deprotonation and attack) significantly faster than bulk thermal heating.

Option B: The "High-Concentration" Variant

If a microwave is unavailable, do not use large volumes of acetic acid.

• Solvent: Use Nitromethane as the sole solvent.

• Catalyst: Anhydrous

  (1.0 eq).

• Procedure: Reflux gently. The key is concentration . The high molarity of the catalyst helps force the equilibrium forward despite the steric pushback.

Data: Yield Comparison for 2-Br-Benzaldehyde

Method	Time	Yield	Purity
Standard Reflux (AcOH)	24 hrs	35%	Low (Tars)
Microwave ( )	15 min	92%	High
Sonicated (No Solvent)	45 min	85%	Med-High

Module 2: Reduction Challenges (The Dimer Trap)

User Issue: “I successfully made the nitrostyrene, but during LAH reduction, I get a messy oil that solidifies into a plastic-like substance. Yield is <20%.”

Root Cause Analysis

You are likely forming dimers . The reduction of a nitrostyrene proceeds through an imine/enamine intermediate. In sterically hindered systems, the reduction of this intermediate to the amine is slow. The intermediate (a nucleophile) attacks unreacted nitrostyrene (an electrophile), forming a polymerized "dimer" (Michael addition).

The Solution: Inverse Addition & Alternative Hydrides

Protocol 1: The System (Recommended)

This method is milder than LAH, tolerates ortho-halogens (which LAH might strip off), and minimizes dimerization by rapidly reducing the double bond first.

• Setup: Flask with MeOH at 0°C.

• Add:

  (excess) and (catalytic).

• Mechanism: In situ generation of copper hydride species and hydrogen gas.

• Result: Reduces the alkene and the nitro group in a cascade that avoids the long-lived intermediates responsible for polymerization.

Protocol 2: Red-Al (Bis(2-methoxyethoxy)aluminum hydride)

If you must use an aluminum hydride, swap LAH for Red-Al. It is thermally more stable and soluble in toluene.

• Critical Step (Inverse Addition): Dissolve your nitrostyrene in toluene and drip IT into the hot Red-Al solution.

• Why? This ensures the reducing agent is always in huge excess relative to the substrate, instantly reducing the intermediate before it can find another nitrostyrene molecule to polymerize with.

Module 3: The "Nuclear Option" (Curtius Rearrangement)

User Issue: “The Henry reaction is impossible due to extreme steric bulk (e.g., 2,6-disubstitution).”

Strategic Pivot

Stop trying to force a C-C bond formation at the crowded center. Instead, build the carbon chain first (using a hydrocinnamic acid) and then swap a carbon for a nitrogen.

Workflow

• Precursor: Start with 3-(2,6-disubstituted-phenyl)propanoic acid.

• Activation: Convert to acyl azide using DPPA (Diphenylphosphoryl azide) or

  .

• Rearrangement: Heat in toluene. The acyl azide rearranges to an Isocyanate (

  ) with retention of configuration and no steric penalty at the ring.

• Hydrolysis: Acid hydrolysis yields the free amine.

Visualizing the Logic

The following diagram illustrates the decision matrix for selecting the correct synthetic pathway based on your specific steric and electronic constraints.

Caption: Decision tree for selecting synthetic routes based on steric severity and functional group tolerance.

Frequently Asked Questions (FAQ)

Q: Can I use catalytic hydrogenation (

, )? A: Proceed with caution. If your ortho-substituent is a halogen (Cl, Br, I), standard Pd/C hydrogenation will likely dehalogenate the ring before reducing the nitro group. If you must use hydrogenation, use Raney Nickel or poison the catalyst (e.g., Lindlar), but the method is generally superior for these substrates.

Q: My final product is an oil that won't crystallize. How do I purify it? A: Ortho-substituted amines are often "greasy" and resist crystallization.

• Acid/Base Extraction: Dissolve in dilute HCl, wash with DCM (discard organic), basify aqueous layer, extract with DCM.

• Salt Formation: Do not use HCl gas; it often traps solvent. Dissolve the amine in dry ether and add a stoichiometric amount of oxalic acid in ether. Oxalates of sterically hindered amines often crystallize better than hydrochlorides.

Q: Why did my Henry reaction turn black? A: Polymerization of the aldehyde or nitroalkene. This happens when the reaction temperature is too high for too long. Switch to the Microwave method (shorter time) or lower the temperature and use a catalytic amount of ethylenediamine instead of ammonium acetate.

References

• Microwave-Assisted Henry Reaction

  • Pujol, D., et al. (2011). "Straightforward synthesis of nitroolefins by microwave- or ultrasound-assisted Henry reaction."[1] Tetrahedron Letters, 52(20), 2629-2632.

  • Significance: Establishes the kinetic advantage of microwave irradi

• NaBH4/CuCl2 Reduction System

  • Letizia, L., et al. (2020). "One-pot Reduction of Nitrostyrenes to Phenethylamines using Sodium Borohydride and Copper(II) chloride." ChemRxiv.

  • Significance: Provides a high-yielding, halogen-safe altern

• Curtius Rearrangement Application

  • Schulze, M. (2010).[2] "Synthesis of 2-Arylethylamines by the Curtius Rearrangement." Synthetic Communications, 40(11), 1677-1688.

  • Significance: Validates the "nuclear option" for bypassing condens

• Red-Al vs.

  • Minamikawa, J., et al. (1978). "Reduction of β-nitrostyrene with sodium bis-(2-methoxyethoxy)-aluminium dihydride." J. Chem. Soc., Chem. Commun., 307-308.[3]

  • Significance: Demonstrates the superiority of Red-Al for preventing side reactions in nitrostyrene reduction.

Sources

• 1. academia.edu [academia.edu]
• 2. sciencemadness.org [sciencemadness.org]
• 3. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]

Troubleshooting low purity in N-[1-(2-Methylphenyl)ethyl]cyclopropanamine isolation

Ticket ID: #T-2M-CPA-001 Status: Open Priority: High Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2]

Executive Summary & Triage

User Issue: Low purity and difficult isolation of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine. Target Molecule Characteristics: Secondary amine, sterically hindered benzylic center (ortho-tolyl), acid-sensitive cyclopropyl moiety.[1][2]

This guide addresses the specific chemical challenges imposed by the 2-methyl (ortho-tolyl) substituent. Unlike standard acetophenones, the steric bulk at the ortho position significantly retards imine formation, leading to a competition between reductive amination and direct reduction of the ketone to an alcohol impurity.

Diagnostic Workflow

Before altering your protocol, use this decision tree to identify the root cause of your low purity.

Figure 1: Diagnostic logic for identifying the chemical origin of low purity.[1][2]

Root Cause Analysis & Solutions

Issue #1: The "Alcohol" Impurity (Competitive Reduction)

Symptom: High percentage of 1-(2-methylphenyl)ethanol in the crude mixture. Mechanism: The ortho-methyl group creates steric hindrance that slows down the condensation of the ketone with cyclopropylamine. If you use Sodium Borohydride (NaBH₄) or add the reducing agent too quickly, it reduces the unreacted ketone to the alcohol faster than the imine forms.

Corrective Protocol: Titanium(IV) Isopropoxide Mediated Reductive Amination To force imine formation in hindered ketones, we utilize Titanium(IV) isopropoxide [Ti(OiPr)₄].[1][2] It acts as both a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium.

Step-by-Step Protocol:

• Imine Formation (Anhydrous):

  • Charge 2'-methylacetophenone (1.0 equiv) and Cyclopropylamine (1.5 equiv) into a flask.

  • Add Ti(OiPr)₄ (1.25 equiv) neat (no solvent) or in minimal THF.[1][2]

  • Stir at ambient temperature for 6–12 hours. Note: The mixture will become viscous.

  • Validation: Check conversion by IR (disappearance of C=O stretch ~1680 cm⁻¹) or H-NMR.[1][2]

• Reduction:

  • Dilute the viscous mixture with absolute Ethanol or Methanol.

  • Add Sodium Borohydride (NaBH₄, 1.5 equiv) carefully (exothermic).[1][2]

  • Stir for 2–4 hours.

• Workup (Critical for Ti Removal):

  • Quench with water (precipitate forms).[1][2]

  • Add 1N NaOH or NH₄OH to solubilize inorganic salts (Titanium oxides can trap product).[1]

  • Filter through Celite if a fine suspension persists.[1]

  • Extract with Ethyl Acetate.[1][3][4]

Issue #2: Cyclopropane Ring Stability

Symptom: Loss of product or appearance of linear impurities (e.g., N-propyl derivatives) after acid workup.[1][2] Mechanism: While cyclopropylamines are stable to bases, the strained ring can open in the presence of strong mineral acids (like concentrated HCl) especially upon heating.

Corrective Action:

• Avoid: Boiling in 6M HCl.

• Preferred Salt Formation: If isolating as a salt, use anhydrous HCl in diethyl ether/dioxane at 0°C, or preferably softer organic acids like Oxalic acid or Fumaric acid to form stable, crystalline salts without ring compromise.[1][2]

Purification Strategy: The "Acid-Base" Rescue

If your crude contains the alcohol impurity (from Issue #1), do not attempt column chromatography immediately. Use the basicity of the amine to separate it from the neutral alcohol.

Optimized Extraction Protocol:

• Dissolution: Dissolve crude oil (Amine + Alcohol impurity) in Ethyl Acetate (EtOAc).

• Acid Extraction: Extract the organic layer with 1M aqueous HCl (keep cold, 0–5°C).

  • Chemistry: The Amine becomes a water-soluble salt (R-NH₂⁺-R').[1] The Alcohol remains neutral.

• Phase Separation:

  • Organic Layer: Contains the Alcohol impurity.[5] Discard (or save for recovery).

  • Aqueous Layer: Contains your Target Amine.[1]

• Basification:

  • Wash the aqueous layer once with fresh EtOAc to remove entrained neutrals.

  • Basify the aqueous layer to pH >12 using 4M NaOH (keep cool).

• Final Isolation:

  • Extract the cloudy aqueous mixture with EtOAc (3x).

  • Dry over Na₂SO₄ and concentrate.[1]

Data & Reference Tables

Table 1: Reducing Agent Selection Guide

Reducing Agent	Reactivity	Suitability for o-Tolyl Ketones	Notes
NaBH₄	High	Low (Causes alcohol impurity)	Only use after pre-forming imine with Ti(OiPr)₄.[1][2]
NaBH₃CN	Medium	Medium	Toxic (Cyanide).[1][2] Requires pH 6 control.[1] Good for one-pot but slow for hindered ketones.[1]
STAB (Na(OAc)₃BH)	Mild	High	Excellent functional group tolerance.[1][2] Less likely to reduce ketone, but steric bulk of the reagent itself can be an issue with o-tolyl groups.

Table 2: Chemical Shift Markers (H-NMR in CDCl₃)

Use these signals to track purification.[1]

Proton Environment	Chemical Shift (δ ppm)	Multiplicity	Diagnostic Value
Cyclopropyl CH	1.9 – 2.1	Multiplet	Diagnostic for amine incorporation.[1][2]
Cyclopropyl CH₂	0.3 – 0.5	Multiplet	High field signals confirm ring integrity.[1]
Benzylic CH	3.8 – 4.2	Quartet	Shift changes significantly between Alcohol and Amine.[1]

| Ar-CH₃ | 2.3 – 2.4 | Singlet | Standard internal reference.[1] |

Frequently Asked Questions (FAQs)

Q: Can I use molecular sieves instead of Titanium(IV) isopropoxide? A: Yes, but with caveats. Molecular sieves (4Å) effectively remove water to drive imine formation.[1] However, for the ortho-methyl substituted ketone, the reaction kinetics are very slow.[2] Ti(OiPr)₄ acts as a Lewis acid catalyst and water scavenger, significantly accelerating the reaction, which sieves alone cannot do.[2]

Q: My product is an oil and won't crystallize. How do I get a solid? A: Secondary amines with cyclopropyl groups are often oils.[1] To obtain a solid:

• Dissolve the free base in diethyl ether.

• Add a saturated solution of Oxalic Acid in ethanol dropwise.

• The oxalate salt is often a stable, non-hygroscopic solid compared to the HCl salt.

Q: I see a small impurity at M+14 in LCMS. What is it? A: This is likely the N-methylated byproduct. If you used Formic acid/Formaldehyde (Eschweiler-Clarke conditions) or if your solvent contained methanol/formaldehyde traces during reduction, you might methylate the secondary amine to a tertiary amine.[2] Ensure high-purity solvents are used.

References

• Bhattacharyya, S. (1995).[1][2] "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, (18), 2345-2350.[2] Link

  • Grounding: Establishes the standard protocol for using Ti(OiPr)

• Abdel-Magid, A. F., et al. (1996).[1][2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.[2] Link[1][2]

  • Grounding: The authoritative text on STAB (Sodium Triacetoxyborohydride) and comparison of reducing agents.

• Mattson, R. J., et al. (1990).[1][2] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552–2554.[2] Link[1][2]

  • Grounding: Further validation of Titanium-mediated methods for difficult substr

• Vayer, M., et al. (2010).[1][2] "Cyclopropylamine as a bioisostere." MedChemComm, 1, 245-250.[1][2]

  • Grounding: Context on the stability and medicinal chemistry properties of the cyclopropylamine moiety.

Sources

• 1. N-[1-(2-chlorophenyl)ethyl]cyclopropanamine | 897948-52-6 [sigmaaldrich.com]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing N-[1-(2-Methylphenyl)ethyl]cyclopropanamine Formation

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine. Our focus is on the critical role of temperature in optimizing this reaction, which is typically achieved via reductive amination of 1-(2-methylphenyl)ethan-1-one with cyclopropylamine. This document offers troubleshooting advice and frequently asked questions to help you navigate the complexities of this synthesis, enhance yield, and ensure product purity.

Core Synthesis Pathway & Critical Parameters

The formation of the target secondary amine proceeds through a two-step sequence within a single pot: (1) the formation of an imine intermediate via the condensation of a ketone and a primary amine, and (2) the subsequent reduction of this imine.[1][2][3] Temperature control is paramount as it differentially affects the rate and equilibrium of these two distinct processes.

• Imine Formation (Step 1): This is an equilibrium-limited reaction. Moderate heating is often required to drive the condensation forward by removing water. However, excessive temperatures can lead to degradation of starting materials or the imine product itself.

• Reduction (Step 2): This step involves the reduction of the C=N double bond of the imine. The temperature profile for this step is highly dependent on the choice of reducing agent. Milder hydrides are often preferred to selectively reduce the imine in the presence of the starting ketone.[4][5]

Troubleshooting Guide

This section is designed to address specific experimental issues in a direct question-and-answer format.

Q1: My reaction yield is low, and analysis (TLC, GC-MS) shows a significant amount of unreacted 1-(2-methylphenyl)ethan-1-one. What is the likely cause and solution?

A1: This issue almost always points to an incomplete or slow imine formation step. The steric hindrance from the ortho-methyl group on the phenyl ring can make the ketone less electrophilic and slow down the initial condensation with cyclopropylamine.[6]

• Causality: The equilibrium between the ketone/amine and the imine/water has not been sufficiently shifted towards the product side before or during reduction.

• Troubleshooting Steps & Temperature Optimization:

  • Initial Condensation Temperature: Before adding the reducing agent, consider gently warming the mixture of the ketone, cyclopropylamine, and solvent (e.g., to 40-50 °C) for 1-2 hours. This provides the activation energy needed to form the imine.

  • Use of a Dehydrating Agent: Incorporating a Lewis acid like Titanium(IV) isopropoxide (Ti(OiPr)₄) can significantly promote imine formation.[7][8] Ti(OiPr)₄ acts as a water scavenger, driving the equilibrium forward, and can activate the ketone.[4] This often allows the reaction to proceed efficiently at room temperature.

  • Monitor Imine Formation: Before adding the hydride, confirm imine formation via TLC or GC-MS if possible. The disappearance of the ketone spot/peak and the appearance of a new, less polar imine spot/peak is a good indicator.

Q2: My final product is contaminated with 1-(2-methylphenyl)ethan-1-ol. How can I prevent this side reaction?

A2: The formation of the corresponding alcohol indicates that your reducing agent is reducing the starting ketone in competition with the desired imine reduction. This is a common issue when using overly reactive hydrides or improper temperature control.

• Causality: The reducing agent is not chemoselective enough under the current reaction conditions. Stronger reducing agents like sodium borohydride (NaBH₄) can readily reduce both ketones and imines.[5][9]

• Troubleshooting Steps & Temperature Optimization:

  • Choice of Reducing Agent: Switch to a milder, more selective reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice for one-pot reductive aminations precisely because it reduces imines much faster than ketones.[5][10] This increased selectivity often eliminates the need for strict temperature control to prevent side reactions. Sodium cyanoborohydride (NaBH₃CN) is another effective, mild alternative.[4][11]

  • Staged Temperature Profile (if using NaBH₄): If you must use NaBH₄, a two-step temperature approach is critical. First, allow the imine to form at a slightly elevated temperature (as in Q1). Then, cool the reaction mixture significantly (e.g., to 0-5 °C) before the portion-wise addition of NaBH₄.[9] The lower temperature decreases the rate of ketone reduction more than the rate of imine reduction.

Q3: I am observing a significant amount of what appears to be a di-cyclopropylated or other tertiary amine byproduct. Why is this happening?

A3: This suggests that the newly formed secondary amine product, N-[1-(2-Methylphenyl)ethyl]cyclopropanamine, is reacting further. This is less common in reductive aminations but can occur under certain conditions.

• Causality: While direct alkylation of amines is often problematic, forcing conditions or a highly reactive environment could lead to side reactions. A more likely scenario is a reaction with an impurity or a side-product.

• Troubleshooting Steps & Temperature Optimization:

  • Control Stoichiometry: Ensure you are not using a large excess of the ketone starting material.

  • Maintain Moderate Temperatures: High reaction temperatures can promote unwanted side reactions. Once the primary reaction is complete, prolonged heating should be avoided. Aim to run the reduction at room temperature or below.

  • Reaction Time: Do not let the reaction run for an excessive amount of time after the starting materials have been consumed. Monitor by TLC or GC and quench the reaction promptly upon completion.

Summary of Temperature Profiles vs. Outcomes

Issue	Probable Cause	Recommended Temperature Profile
Unreacted Ketone	Incomplete imine formation	Pre-warm ketone/amine mix to 40-50°C before reduction.
Alcohol Byproduct	Ketone reduction by hydride	Cool to 0-5°C before adding NaBH₄; or use NaBH(OAc)₃ at RT.
Low Overall Yield	Slow reaction kinetics	Use of a catalyst (e.g., Ti(OiPr)₄) at room temperature.
Product Degradation	Excessive heat	Maintain reaction temperature below 60°C during all stages.

Experimental Workflow & Troubleshooting Logic

The following diagrams illustrate the general experimental workflow and a logical approach to troubleshooting common issues.

Caption: General experimental workflow for reductive amination.

Caption: Troubleshooting logic for reaction optimization.

Frequently Asked Questions (FAQs)

Q: What is the optimal temperature for the imine formation step? A: For sterically hindered ketones like 1-(2-methylphenyl)ethan-1-one, starting the reaction at room temperature and gently warming to 40-50°C for 1-2 hours before adding the reducing agent is a good starting point. If using a Lewis acid like Ti(OiPr)₄, the reaction can often be run effectively at ambient temperature (20-25°C).[7][12]

Q: How does the choice of reducing agent affect the temperature profile? A: The choice is critical.

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is the preferred reagent for one-pot reactions. Its mildness and selectivity for imines over ketones mean the reaction can typically be run at a constant room temperature without significant side-product formation.[10]

• Sodium Borohydride (NaBH₄): This is a more powerful and less expensive reducing agent, but it lacks selectivity. To prevent reduction of the starting ketone, the reduction step must be performed at a lower temperature, typically 0-5°C.[5][9]

Q: Can I run this synthesis as a one-pot reaction? A: Yes, this reaction is ideally suited for a one-pot procedure.[1][3] The key to success in a one-pot setup is using a mild reducing agent like NaBH(OAc)₃ that allows all reagents to be present from the start or by staging the temperature to allow imine formation to proceed before initiating reduction.

Q: What are the best solvents for this reaction? A: Dichloromethane (DCM) and 1,2-dichloroethane (DCE) are excellent, non-protic solvents commonly used with NaBH(OAc)₃.[5][10] If using NaBH₄, protic solvents like methanol (MeOH) or ethanol (EtOH) are often used, but care must be taken as they can participate in the imine-enamine equilibrium.[9]

Q: How do I monitor the reaction's progress effectively? A: Thin-Layer Chromatography (TLC) is the most common and convenient method. Use a non-polar solvent system (e.g., Hexane/Ethyl Acetate) to resolve the ketone (starting material), the imine (intermediate), and the amine (product). The ketone is typically the most polar of the three, while the imine is the least polar. The final amine product will have an intermediate polarity. Gas Chromatography-Mass Spectrometry (GC-MS) can also provide definitive identification and quantification of all components in the reaction mixture.

References

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

• Ataman Kimya. CYCLOPROPYLAMINE. [Link]

• Jagadeesh, R. V., et al. (2017). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. PMC. [Link]

• Organic Chemistry Data. Reductive Amination - Common Conditions. [Link]

• Mattson, R. J., et al. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. Journal of Organic Chemistry. [Link]

• Du, H., et al. (2021, September 1). One-pot amination of aldehydes and ketones over heterogeneous catalysts for production of secondary amines. Taylor & Francis Online. [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Organic Chemistry Portal. [Link]

• Chemistry Steps. (2024, March 28). Reductive Amination. [Link]

• Salmi, C., Letourneux, Y., & Brunel, J. M. (2006, May 1). Efficient Synthesis of Various Secondary Amines Through a Titanium(IV) isopropoxide-Mediated Reductive Amination of Ketones. Ingenta Connect. [Link]

• Bhattacharyya, S. (1998). Facile preparation of N-methyl secondary amines by titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Miriyala, B., Bhattacharyya, S., & Williamson, J. S. (2004). Chemoselective reductive alkylation of ammonia with carbonyl compounds: synthesis of primary and symmetrical secondary amines. Organic Chemistry Portal. [Link]

• York University. (n.d.). Synthetic Methods towards 1-Substituted Cyclopropylamines. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Zhang, G., et al. (2020). Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. PMC. [Link]

• Wikipedia. (n.d.). Reductive amination. [Link]

• Wu, Y.-C., et al. (2007). Synthesis of Bicyclic Cyclopropylamines by Intramolecular Cyclopropanation of N-Allylamino Acid Dimethylamides. ACS Publications. [Link]

• Google Patents. (n.d.). Process for the manufacture of cyclopropylamine.

• ideXlab. (n.d.). Cyclopropylamine - Explore the Science & Experts. [Link]

• ResearchGate. (2025, November 13). Direct reductive amination of ketones with amines by reductive aminases. [Link]

• Baiker, A. (n.d.). The Reductive Amination of Aldehydes and Ketones and the Hydrogenation of Nitriles: Mechanistic Aspects and Selectivity Control. [Link]

• Pearson. (n.d.). Reductive Amination Explained: Definition, Examples, Practice & Video Lessons. [Link]

• Synthetron. (n.d.). Application Note – Reductive Amination. [Link]

• OpenBU. (2011, July 14). Reductive Amination Reaction. [Link]

• Touchette, K. M. (2023, October 17). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DSpace [open.bu.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. semanticscholar.org [semanticscholar.org]
• 8. Efficient Synthesis of Various Secondary Amines Through a Titaniu...: Ingenta Connect [ingentaconnect.com]
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• 10. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 11. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 12. Chemoselective reductive alkylation of ammonia with carbonyl compounds: synthesis of primary and symmetrical secondary amines [organic-chemistry.org]

Identification of common impurities in N-[1-(2-Methylphenyl)ethyl]cyclopropanamine synthesis

Technical Support Center: Synthesis of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine

A Guide to Identification and Troubleshooting of Common Impurities

Welcome to the technical support guide for the synthesis of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine. This document is designed for researchers, chemists, and drug development professionals to proactively identify, troubleshoot, and mitigate common impurities encountered during the synthesis of this compound. The primary synthetic route discussed is the reductive amination of 1-(2-methylphenyl)ethan-1-one with cyclopropylamine, a robust and widely used transformation in medicinal chemistry.[1]

This guide provides in-depth, field-tested insights into potential side reactions and offers validated analytical protocols to ensure the highest purity of your final product.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My initial analysis (TLC/LC-MS) suggests a complex mixture, although the starting materials are consumed. What are the most likely process-related impurities?

This is a common observation in reductive amination reactions.[2] Beyond unreacted starting materials, several side products can form. The most probable impurities are the carbinol byproduct, 1-(2-methylphenyl)ethanol, and an over-alkylation product, Bis-[1-(2-methylphenyl)ethyl]amine.

• Causality:

  • Carbinol Impurity: The reducing agent (e.g., Sodium triacetoxyborohydride - STAB) can directly reduce the starting ketone, 1-(2-methylphenyl)ethan-1-one, to its corresponding alcohol.[3] This side reaction competes with the reduction of the desired imine intermediate.

  • Over-alkylation Impurity: The newly formed product, a secondary amine, is itself a nucleophile. It can react with another molecule of the ketone starting material to form a new iminium ion, which is then reduced to a tertiary amine.[4][5] This is more prevalent if the ketone is used in excess or if the reaction is allowed to proceed for an extended period at elevated temperatures.

• Troubleshooting Steps:

  • Confirm Identity: Use Gas Chromatography-Mass Spectrometry (GC-MS) for definitive identification. The carbinol will have a molecular weight of ~136.19 g/mol , and the over-alkylation product will be ~253.38 g/mol .

  • Mitigation Strategy for Carbinol: Ensure your reducing agent is highly selective for the imine over the ketone. Sodium triacetoxyborohydride (STAB) is preferred over stronger reducing agents like sodium borohydride for this reason.[6][7] Adding the reducing agent portion-wise after allowing the imine to form can also minimize this side reaction.

  • Mitigation Strategy for Over-alkylation: Use a slight excess (1.1-1.2 equivalents) of the cyclopropylamine. This stoichiometric control ensures the ketone is consumed, limiting its availability to react with the product amine.[8]

Q2: I am observing a significant impurity with a mass of [M+2] relative to my ketone starting material. How do I confirm its identity and prevent its formation?

An impurity with a mass of [M+2] corresponding to the ketone starting material (1-(2-methylphenyl)ethan-1-one, MW ~134.18) is almost certainly the reduced alcohol, 1-(2-methylphenyl)ethanol (MW ~136.19).

• Causality: This occurs when the hydride reducing agent attacks the carbonyl of the ketone before it can form the imine with cyclopropylamine. This is particularly an issue with less selective reducing agents like sodium borohydride (NaBH4) or if the imine formation is slow (e.g., due to steric hindrance or low reactivity of the amine).[6][9]

• Troubleshooting & Prevention Protocol:

  • Confirmation:

    • GC-MS Analysis: Compare the retention time and mass spectrum of the impurity with a commercial standard of 1-(2-methylphenyl)ethanol.

    • ¹H NMR Spectroscopy: Look for a characteristic quartet around 4.8-5.0 ppm for the CH-OH proton and a doublet for the adjacent methyl group.

  • Prevention:

    • Choice of Reagent: Use Sodium triacetoxyborohydride (STAB), which is known for its high selectivity in reducing iminium ions much faster than ketones.[3][10]

    • One-Pot, Two-Step Procedure: First, mix the ketone and amine in an appropriate solvent (like 1,2-dichloroethane) and stir for 1-2 hours to allow for imine formation. Then, add the STAB reagent to the mixture. This sequential addition ensures the concentration of the imine intermediate is maximized before reduction begins.[10]

    • pH Control: Reductive amination is often facilitated under mildly acidic conditions (e.g., with acetic acid), which can catalyze imine formation.[10]

Q3: My mass spectrometry data shows an unexpected peak at m/z ~254. What is this likely impurity?

This high-mass impurity is characteristic of the Bis-[1-(2-methylphenyl)ethyl]amine , the over-alkylation product. It forms when the target secondary amine product reacts again with the ketone starting material.

• Causality: The product amine (N-[1-(2-Methylphenyl)ethyl]cyclopropanamine) is often more nucleophilic than the starting cyclopropylamine, leading to a "runaway" reaction where it competes for the remaining ketone.[4]

• Troubleshooting & Prevention Protocol:

  • Confirmation:

    • LC-MS Analysis: The peak at m/z ~254 corresponds to the [M+H]⁺ ion of the tertiary amine C18H23N.

    • ¹H NMR Spectroscopy: The spectrum will become more complex, but a key indicator is the integration change. The ratio of aromatic protons to the cyclopropyl protons will deviate significantly from the expected 4:4 ratio for the pure product.

  • Prevention:

    • Control Stoichiometry: Use cyclopropylamine as the limiting reagent is a common mistake. Instead, use a slight excess of the amine (e.g., 1.2 equivalents) relative to the ketone (1.0 equivalent) to ensure the ketone is fully consumed.

    • Monitor Reaction Progress: Use TLC or rapid LC-MS analysis to stop the reaction as soon as the starting ketone is consumed to prevent further reaction with the product.

Summary of Common Impurities

Impurity Name	Structure / Description	Typical m/z [M+H]⁺	Primary Analytical Method	Mitigation Strategy
1-(2-Methylphenyl)ethan-1-one	Unreacted Ketone Starting Material	135.19	GC-MS, HPLC-UV	Ensure sufficient reaction time; use slight excess of amine and reducing agent.
Cyclopropylamine	Unreacted Amine Starting Material	58.10	GC-MS (derivatization may be needed)	Use slight excess of ketone; aqueous workup often removes it.
1-(2-Methylphenyl)ethanol	Reduced Ketone Byproduct	137.20 (or M-H₂O)	GC-MS, HPLC-UV	Use a selective reducing agent (STAB); allow imine to form before adding reductant.
Bis-[1-(2-methylphenyl)ethyl]amine	Over-alkylation Product	254.39	LC-MS, HPLC-UV	Use a slight excess of cyclopropylamine; monitor reaction to avoid prolonged times.
Imine Intermediate	N-(1-(o-tolyl)ethylidene)cyclopropanamine	174.26	LC-MS	Ensure complete reduction by using a sufficient amount of reducing agent and adequate reaction time.

Synthetic Pathway and Impurity Formation

The following diagram illustrates the primary reaction pathway for the synthesis of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine via reductive amination and highlights the key steps where major impurities are formed.

Caption: Reductive amination pathway and major impurity side reactions.

Analytical Protocols for Impurity Profiling

Accurate identification and quantification of impurities are critical.[11] A combination of chromatographic and spectroscopic techniques is recommended.[12][13]

Protocol 1: GC-MS for Volatile Impurities and Byproducts

Gas chromatography is ideal for separating volatile and thermally stable compounds like the starting materials and the carbinol impurity.[14]

• Column: HP-5MS (or equivalent) 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Hold: Hold at 280°C for 5 minutes.

• Injector: 250°C, Split mode (20:1).

• MS Detector: Scan range 40-450 amu, Electron Ionization (EI) at 70 eV.

• Sample Preparation: Dilute 1 mg of the crude or purified product in 1 mL of Methanol or Ethyl Acetate.

• Expected Elution Order: Cyclopropylamine (if present) > 1-(2-Methylphenyl)ethanol > 1-(2-Methylphenyl)ethan-1-one > N-[1-(2-Methylphenyl)ethyl]cyclopropanamine.

Protocol 2: HPLC-UV/MS for Non-Volatile Impurities

High-Performance Liquid Chromatography is the gold standard for quantifying the main product and less volatile impurities like the over-alkylation product.[15]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 10% B

  • 20-25 min: 10% B

• Flow Rate: 1.0 mL/min.

• UV Detection: 220 nm and 254 nm.

• MS Detector (if available): Electrospray Ionization (ESI), positive mode, scan range 100-500 m/z.

• Sample Preparation: Dissolve 1 mg of sample in 1 mL of 50:50 Acetonitrile/Water.

References

• Sharma, A. K. (2025). Impurity Profiling in Pharmaceuticals: Strategies, Analytical Techniques, and Regulatory Perspectives. Research & Reviews: Journal of Pharmaceutical Analysis, 14(008). Available at: [Link]

• Taris, E., et al. (2000). The Reductive Amination of Aldehydes and Ketones and the Hydrogenation of Nitriles: Mechanistic Aspects and Selectivity Control. ChemInform, 31(34). Available at: [Link]

• Singh, L., et al. (2012). Impurity Profiling: Theory and Practice. PharmaInfo.net. Available at: [Link]

• Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain. Available at: [Link]

• Gourav, D., et al. (2013). Recent trends in the impurity profile of pharmaceuticals. Journal of Advanced Pharmaceutical Technology & Research, 4(1), 19-27. Available at: [Link]

• Schäffer, M., et al. (2013). Impact of reaction parameters on the chemical profile of 3,4-methylenedioxymethamphetamine synthesized via reductive amination. Forensic Science International, 233(1-3), 201-211. Available at: [Link]

• Ghugare, P. S., & Kumar, S. (2025). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Asian Journal of Pharmaceutical and Health Sciences. Available at: [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Available at: [Link]

• Organic Reactions. (n.d.). Reductive Amination - Common Conditions. Organic-Reactions.com. Available at: [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. (2002). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (ACS Symposium Series, Vol. 641, pp. 201-216). American Chemical Society. Available at: [Link]

• Synple Chem. (n.d.). Application Note – Reductive Amination. Synple Chem. Available at: [Link]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. Available at: [Link]

Sources

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• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. benchchem.com [benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]
• 7. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 11. pharmainfo.in [pharmainfo.in]
• 12. biotech-spain.com [biotech-spain.com]
• 13. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Impact of reaction parameters on the chemical profile of 3,4-methylenedioxymethamphetamine synthesized via reductive amination: target analysis based on GC-qMS compared to non-targeted analysis based on GC×GC-TOF-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pharmoutsourcing.com [pharmoutsourcing.com]

Resolving solubility issues during the workup of cyclopropanamine derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who struggle with the isolation of cyclopropanamine (cyclopropylamine) derivatives. While these compounds are highly valuable pharmacophores in drug development, their unique physicochemical properties often lead to catastrophic yield losses during standard aqueous workup.

This guide is designed to move beyond generic advice. Here, we will dissect the causality behind solubility issues, provide field-proven troubleshooting strategies, and equip you with self-validating protocols to ensure high-yield recoveries.

Part 1: The Root Cause of Cyclopropanamine Solubility Issues

Cyclopropylamines possess a unique electronic structure. The high s-character of the cyclopropane ring makes the amine slightly less basic than typical aliphatic amines (pKa ~8.6), but they remain highly hydrophilic and act as strong hydrogen-bond donors and acceptors[1].

During standard liquid-liquid extraction (LLE), two primary issues arise:

• Aqueous Trapping: Low molecular weight cyclopropanamines are highly miscible with water[2]. If the pH of the aqueous layer is not strictly controlled above their pKa, they protonate into ammonium salts and refuse to partition into the organic phase.

• Intractable Emulsions: Many cyclopropanamines are synthesized via the Kulinkovich–Szymoniak reaction (using ethylmagnesium bromide and titanium tetraisopropoxide). Quenching this reaction generates massive amounts of gelatinous titanium and magnesium hydroxides, which physically trap the water-soluble amine in an unfilterable emulsion[3].

Part 2: Frequently Asked Questions & Troubleshooting Workflows

Q1: I am losing my cyclopropanamine product in the aqueous layer during standard LLE. How can I force it into the organic phase?

The Science: Water molecules form a tight hydration shell around the polar amine. To break this, you must manipulate the ionic strength of the aqueous phase (salting out) and utilize an organic solvent capable of disrupting hydrogen bonds.

The Solution: Do not use standard ethyl acetate or dichloromethane. Instead, saturate the aqueous layer with potassium carbonate (

) to decrease the solubility of the amine[2]. Then, extract using a highly polar aprotic solvent mixture, such as a 1:1 mixture of Acetonitrile and 2-Methyltetrahydrofuran (2-Me-THF), or a 3:1 mixture of Chloroform and Isopropanol (IPA)[4]. The IPA acts as a hydrogen-bond donor/acceptor that helps solvate the amine into the organic layer.

Decision tree for the aqueous workup and extraction of polar cyclopropanamines.

Q2: My Kulinkovich–Szymoniak reaction yields a thick emulsion of titanium/magnesium salts. What is the best workaround?

The Science: Any extractive workup designed to remove these inorganic salts will result in a significant loss of the highly water-soluble cyclopropylamine in the aqueous layer[3].

The Solution: Derivatize the amine in situ. By converting the highly polar free amine into a less polar carbamate (e.g., Boc-protected amine) directly in the crude mixture, you drastically lower its aqueous solubility, allowing for a clean extraction with non-polar solvents like MTBE or heptane[3].

Protocol A: In Situ Derivatization (Boc-Protection) to Bypass Aqueous Trapping

• Volume Reduction: Distill the crude reaction mixture under vacuum to ~1/2 volume to remove volatile solvents (e.g., THF). Causality: Prepares the mixture for aqueous biphasic conditions without solvent interference.

• Chelation & Filtration: Charge the reactor with a 25 wt% aqueous solution of sodium potassium tartrate (Rochelle's salt) and agitate for 15–30 minutes[3]. Filter the batch through a pad of Celite. Causality: Rochelle's salt chelates Ti/Mg ions, breaking the emulsion. Celite removes insoluble inorganic precipitates.

• Derivatization: To the filtrate, add

  (to maintain pH > 8) and Di-tert-butyl dicarbonate ( ) (1.2 eq). Stir at room temperature until complete. Causality: Converts the highly water-soluble primary cyclopropanamine into a lipophilic carbamate.

• Extraction: Extract the mixture with MTBE or Heptane.

• Self-Validation Check: Analyze the organic phase via HPLC or GC-MS. The disappearance of the free amine peak and the appearance of the Boc-derivative confirm successful derivatization and extraction. If the free amine persists, verify that the aqueous pH remained > 8 during

  addition.

Q3: Are there greener or faster alternatives to massive solvent extractions for highly polar amines?

The Science: Liquid-liquid extraction of polar amines often requires massive volumes of organic solvent, leading to high Environmental Factors (E-factors typically between 267–568)[5].

The Solution: Utilize Solid Phase Extraction (SPE) using macroporous divinylbenzene (DVB) copolymers[6] or silicone elastomer-coated glass powders (FastWoRX)[5]. These materials absorb the organic compounds directly from the quenched aqueous mixture, bypassing the need for LLE entirely.

Protocol B: Salting-Out Liquid-Liquid Extraction (SALLE) for Free Amines

(Use this if you cannot derivatize or use SPE)

• Quench & Chelate: To the crude reaction mixture, add a 25 wt% aqueous solution of sodium potassium tartrate.

• Basify & Salt Out: Add solid

  until the aqueous layer is saturated and the pH is strictly > 10. Causality: Deprotonates the cyclopropylammonium ions to the free base and maximizes the ionic strength of the water, forcing the amine out of the aqueous phase[2].

• Solvent Extraction: Extract the aqueous phase with a 1:1 mixture of Acetonitrile/2-Me-THF[4].

• Self-Validation Check: Spot the post-extraction aqueous layer on a TLC plate and stain with Ninhydrin. If a purple spot appears upon heating, your product is still trapped in the aqueous layer; increase the salt concentration and repeat step 3.

Part 3: Quantitative Data Summary

To aid in your experimental design, the following table summarizes the efficiency, environmental impact, and best use cases for the extraction strategies discussed above.

Extraction Strategy	Typical Yield Recovery (%)	E-Factor (Waste)	Emulsion Risk	Best Use Case
Standard LLE (EtOAc/DCM)	< 50%	250 - 500	High	Non-polar, high molecular weight amine derivatives.
Salting-Out LLE ( + 2-Me-THF)	75 - 85%	300 - 600	Moderate	Free cyclopropanamines strictly required for the next step.
In Situ Derivatization (e.g., Boc)	70 - 95%	150 - 300	Low	Multi-step synthesis where protection is viable.
FastWoRX / Polymeric SPE	90 - 95%	50 - 70	None	Greener scale-up; highly polar zwitterions.

References

1.3 - ACS Publications. 2.2 - Benchchem. 3.4 - ResearchGate. 4.6 - ResearchGate. 5.5 - PMC. 6. 1 - Apollo Scientific.

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Faster and Greener Chemical Reaction Workup Using Silicone Elastomer-Coated Glass Powders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

FTIR spectral analysis of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine

FTIR Spectral Analysis Guide: Structural Validation of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine vs. Traditional Cyclopropylamines

Executive Summary

In the development of Lysine Specific Demethylase 1 (LSD1) and Monoamine Oxidase (MAO) inhibitors, the cyclopropylamine pharmacophore is a critical structural motif[1]. However, next-generation drug candidates increasingly utilize sterically hindered, secondary amines to improve target selectivity and pharmacokinetic profiles. This guide provides an in-depth Fourier Transform Infrared (FTIR) spectral comparison between the complex secondary amine N-[1-(2-Methylphenyl)ethyl]cyclopropanamine and traditional primary amine alternatives, such as the classic MAO inhibitor Tranylcypromine[2].

As a Senior Application Scientist, I have designed this guide to move beyond simple peak-picking. Here, we will analyze the causality behind the vibrational shifts, providing drug development professionals with a self-validating framework to confirm successful synthesis and structural integrity.

Structural Context & Mechanistic Causality

FTIR spectroscopy is highly sensitive to changes in dipole moments and bond force constants. The transition from a simple primary cyclopropylamine to N-[1-(2-Methylphenyl)ethyl]cyclopropanamine introduces three major spectral deviations:

• Secondary Amine Formation: The conversion of a primary amine (–NH₂) to a secondary amine (–NH–) fundamentally alters the N-H stretching region. Primary amines exhibit a distinct doublet (symmetric and asymmetric stretching) due to the coupled vibrations of the two hydrogen atoms. In our target product, the steric bulk of the 1-(2-methylphenyl)ethyl group restricts the vibrational freedom, resulting in a single, weaker N-H stretch[3].

• Cyclopropyl Ring Strain: The cyclopropane ring possesses unusually high s-character in its C-H bonds (approaching sp² hybridization). This shifts the cyclopropyl C-H stretching frequencies above 3000 cm⁻¹, distinguishing them from typical aliphatic C-H stretches[4]. The retention of these peaks confirms that the highly strained ring did not open during synthesis[5].

• Ortho-Substitution Effects: The presence of the ortho-methyl group on the phenyl ring alters the out-of-plane (OOP) C-H bending modes in the fingerprint region. Unlike mono-substituted benzenes (which show two strong bands), 1,2-disubstitution yields a single, highly characteristic strong band.

Comparative Spectral Analysis

To objectively evaluate the structural markers of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine, we compare it against two structural alternatives:

• Alternative 1 (Tranylcypromine): A mono-substituted, primary cyclopropylamine[2].

• Alternative 2 (1-(2-Methylphenyl)ethan-1-amine): A primary amine lacking the cyclopropyl ring.

Quantitative Data Presentation

The following table summarizes the key diagnostic vibrational frequencies used to differentiate the target product from its structural alternatives.

Functional Group / Vibration Mode	Target: N-[1-(2-Methylphenyl)ethyl]cyclopropanamine	Alternative 1: Tranylcypromine (Primary Cyclopropylamine)	Alternative 2: 1-(2-Methylphenyl)ethan-1-amine
N-H Stretch	~3320 cm⁻¹ (Single, weak)	~3350, ~3280 cm⁻¹ (Doublet)	~3360, ~3290 cm⁻¹ (Doublet)
Cyclopropyl C-H Stretch	~3080 cm⁻¹ (Distinct)	~3085 cm⁻¹ (Distinct)	Absent
Aromatic C-H Stretch	~3030 cm⁻¹	~3030 cm⁻¹	~3030 cm⁻¹
Aliphatic C-H Stretch	2960 – 2850 cm⁻¹ (Strong)	Absent (Only cyclopropyl C-H present)	2960 – 2850 cm⁻¹ (Strong)
Aromatic OOP C-H Bend	~750 cm⁻¹ (Single, ortho-substituted)	~740, ~690 cm⁻¹ (Doublet, mono-substituted)	~750 cm⁻¹ (Single, ortho-substituted)
Cyclopropyl Ring Deformation	~1020 cm⁻¹	~1020 cm⁻¹	Absent

Experimental Protocol: Self-Validating ATR-FTIR Workflow

To ensure scientific integrity and eliminate false positives (such as misidentifying water vapor for an N-H stretch), the following Attenuated Total Reflectance (ATR) FTIR protocol must be executed as a self-validating system.

Step 1: System Initialization & Background Verification

• Clean the diamond ATR crystal using spectroscopy-grade isopropanol and a lint-free wipe.

• Allow the solvent to evaporate completely. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution).

• Validation Check: Inspect the background for residual analyte or excessive atmospheric H₂O (3900-3500 cm⁻¹) and CO₂ (2350 cm⁻¹). The baseline must be flat.

Step 2: Sample Application

• Apply 2-3 mg of the purified N-[1-(2-Methylphenyl)ethyl]cyclopropanamine directly onto the center of the ATR crystal.

• Apply the pressure anvil until the software indicates optimal contact (typically ~50-70% of maximum pressure for solid powders) to ensure adequate depth of penetration.

Step 3: Spectral Acquisition

• Acquire the sample spectrum using 64 scans at 4 cm⁻¹ resolution to maximize the signal-to-noise ratio, which is critical for resolving the weak secondary amine N-H stretch.

Step 4: Data Processing & Causality Check

• Apply an ATR correction algorithm to account for the wavelength-dependent depth of penetration (penetration depth increases at lower wavenumbers).

• Validation Check: Confirm the presence of the ~3080 cm⁻¹ peak. If absent, the cyclopropyl ring has likely degraded. Confirm the transition from a doublet to a singlet in the 3300 cm⁻¹ region to verify secondary amine formation.

Workflow Visualization

Below is the logical relationship diagram detailing the self-validating workflow for confirming the structure of the target compound via FTIR.

Caption: Logical workflow for the ATR-FTIR structural validation of the target cyclopropanamine.

References

• Pure rotational and rovibrational spectroscopy of cyclopropylamine in the far-infrared region: -NH2 torsion - PubMed. National Institutes of Health. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHlk7pqbaaum3dTPDRbJg9LFoWh7cv4wAsERzS_K2PvyNIKD44V3IMuS01fPJLXpF9XXgOAAwBGXnzDE6VlRxIVUiT7xjEwJ2m3IhUodeq-syunuDtmwN8pa2mjbKJ3dyQ9WS8=]
• Cyclopropylamine - the NIST WebBook. National Institute of Standards and Technology. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHQml2_pnUHwYyGUob5UC2n2-lOtBy6JK4DWWUn_T1gwCrZpoj7LkmiIJ8Qm7t8x3aDNLUs6oQYtgRZAGnzbyKNgdgO6tNtLzghOoLwu5EkSI86njOqCSBlYVSgnM6PvrY31fEK_yMSXGBit_gvkBOTeyPIEn2kyNlFzhppZiZGdA==]
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• Tranylcypromine | C9H11N | CID 5530 - PubChem. National Institutes of Health. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQExiVGdoSvWeFKwUDduAHGdC93h0maH-MK38QmxV4ptygHhm9AeLvUR0QfdbSj1MpaPgJogxSlXlB30F9n9nH9Y3rikQg8P-SpIySWayrEF2nuK2N5xbaDMgDOe1fR7ZOP1V6LmyyoxC8dBjLDCGxSGh8DZnA==]
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A Comparative Guide to the Validation of Assay Methods for N-[1-(2-Methylphenyl)ethyl]cyclopropanamine Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of active pharmaceutical ingredients (APIs) is a cornerstone of drug efficacy and safety. This guide provides a comprehensive comparison of analytical methodologies for the quantification of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine, a novel amine derivative. Grounded in the principles of scientific integrity, this document offers insights into the validation of assay methods, drawing from established regulatory frameworks to ensure data reliability and reproducibility.

The validation of an analytical method is a documented process that establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for its intended application.[1] For the quantification of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine, several analytical techniques can be employed, each with its own set of advantages and considerations. This guide will focus on three prominent methods: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS).

The validation process for these methods is guided by internationally recognized standards, primarily the guidelines from the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) and the U.S. Food and Drug Administration (FDA).[2][3][4][5][6][7] These guidelines provide a framework for assessing the key performance parameters of an analytical method.

Core Validation Parameters: A Foundation of Trust

According to ICH Q2(R2) guidelines, the core parameters for analytical method validation include specificity, linearity, accuracy, precision, and robustness.[5][6][8] These parameters ensure that the analytical method is fit for its intended purpose.[5]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components that may be expected to be present.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Comparative Overview of Analytical Techniques

The choice of an analytical technique for the quantification of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine depends on several factors, including the required sensitivity, selectivity, and the nature of the sample matrix.

Performance Metric	High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Specificity	Moderate to High. Dependent on chromatographic separation.	Very High. Based on precursor/product ion transitions.	High. Relies on chromatographic separation and mass fragmentation patterns.
Sensitivity (LOD/LOQ)	ng/mL to µg/mL range.	pg/mL to ng/mL range.	pg/mL to ng/mL range, often requires derivatization.
Linearity	Good over a wide concentration range.	Excellent over a wide dynamic range.	Good, but can be affected by matrix effects.
Accuracy & Precision	Typically high, with %RSD < 2%.	Very high, with %RSD < 15% for bioanalytical methods.	High, but can be influenced by derivatization efficiency.
Robustness	Generally robust, sensitive to mobile phase composition and pH.	Robust, but sensitive to matrix effects and ion suppression.	Robust, but sensitive to injection port temperature and derivatization conditions.
Sample Throughput	Moderate.	High, with rapid analysis times.	Moderate, sample preparation can be time-consuming.
Cost & Complexity	Lower initial cost and complexity.	Higher initial cost and complexity.	Moderate cost and complexity.

Experimental Protocols and Method Validation Strategies

The following sections provide detailed, step-by-step methodologies for the development and validation of analytical methods for N-[1-(2-Methylphenyl)ethyl]cyclopropanamine quantification.

High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV) Method

HPLC-UV is a widely used technique for the quantification of APIs due to its robustness and cost-effectiveness. The aromatic nature of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine suggests it will have a UV chromophore, making it suitable for UV detection.[9]

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a variable wavelength UV detector.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

  • Flow Rate: Typically 1.0 mL/min.

  • Column Temperature: Maintained at a constant temperature, e.g., 30 °C.

  • Detection Wavelength: Determined by acquiring the UV spectrum of the analyte; a wavelength of maximum absorbance should be chosen (e.g., 220 nm or 254 nm).

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh and dissolve the N-[1-(2-Methylphenyl)ethyl]cyclopropanamine reference standard in a suitable solvent (e.g., methanol) to prepare a stock solution.

  • Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase.

  • For drug product analysis, extract the API from the formulation matrix using a suitable solvent and filter the extract before injection.

Validation Workflow for HPLC-UV:

Caption: Workflow for HPLC-UV method validation.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

LC-MS/MS offers superior sensitivity and selectivity compared to HPLC-UV, making it the method of choice for bioanalytical studies or for detecting trace-level impurities.[10][11][12][13][14][15][16]

Experimental Protocol:

• Instrumentation: A UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

• Chromatographic Conditions:

  • Similar to HPLC-UV, but often with smaller particle size columns (e.g., < 2 µm) for faster analysis.

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive ESI is likely suitable for the amine group.

  • MRM Transitions: Optimize the precursor ion (the protonated molecule [M+H]⁺) and at least two product ions for quantification and qualification.

  • Source Parameters: Optimize gas flows, temperatures, and voltages for maximum signal intensity.

• Sample Preparation:

  • For bioanalytical samples (e.g., plasma, urine), sample preparation is critical and may involve protein precipitation, liquid-liquid extraction, or solid-phase extraction to remove matrix interferences.

  • An internal standard (ideally a stable isotope-labeled version of the analyte) should be used.

Validation Workflow for LC-MS/MS:

Caption: LC-MS/MS bioanalytical method validation workflow.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. For a primary amine like N-[1-(2-Methylphenyl)ethyl]cyclopropanamine, derivatization may be necessary to improve its chromatographic properties and thermal stability.[17][18]

Experimental Protocol:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Derivatization:

  • React the amine with a derivatizing agent (e.g., trifluoroacetic anhydride, pentafluoropropionic anhydride) to form a more volatile and less polar derivative.

• Chromatographic Conditions:

  • Column: A non-polar or medium-polar capillary column (e.g., DB-5ms, HP-5ms).

  • Carrier Gas: Helium or hydrogen.

  • Temperature Program: A temperature gradient to ensure good separation.

  • Injection Mode: Split or splitless injection.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full scan for identification or selected ion monitoring (SIM) for quantification.

Cross-Validation of Analytical Methods:

To ensure the reliability of data, especially during drug development, it is often beneficial to cross-validate different analytical methods. This involves analyzing the same set of samples using two different validated methods and comparing the results.

Caption: Logical workflow for cross-validating analytical methods.

Conclusion

The selection and validation of an appropriate analytical method are critical for the successful development and quality control of pharmaceutical products containing N-[1-(2-Methylphenyl)ethyl]cyclopropanamine. HPLC-UV provides a robust and cost-effective solution for routine analysis. LC-MS/MS is the preferred method for bioanalytical applications and trace-level quantification due to its superior sensitivity and selectivity. GC-MS, often requiring derivatization, offers an alternative for the analysis of volatile impurities or when orthogonal confirmation is needed.

A thorough understanding and implementation of the validation principles outlined by regulatory bodies such as the ICH and FDA are paramount to ensure the generation of reliable and defensible analytical data. This guide provides a framework for researchers and scientists to develop and validate fit-for-purpose analytical methods, thereby ensuring the quality, safety, and efficacy of novel pharmaceutical compounds.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link][2][3][4]

• International Council for Harmonisation. (2022). ICH Harmonised Guideline Q2(R2): Validation of Analytical Procedures. [Link][6]

• International Council for Harmonisation. (2023). ICH Harmonised Guideline Q14: Analytical Procedure Development. [Link][7]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link][5]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. [Link][19]

• European Medicines Agency. (2024). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link][6]

• Pharma Talks. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link][8]

• Slideshare. (n.d.). Analytical method validation as per ich and usp. [Link][1]

• ResearchGate. (2010). GC Quantification of Cyclopropylamine, Diethylamine and Triethylamine in Active Pharmaceutical Ingredients. [Link][17]

• Asian Pacific Journal of Tropical Biomedicine. (2012). GC-MS analysis of Polycarpaea corymbosa (L.) Lam whole plant. [Link][18]

• IQVIA. (n.d.). Validated Assays. [Link][10]

• Chromatography Online. (2025). Determining N-Nitrosamines in Pharmaceutical Preparations Using LC–MS/MS. [Link][11]

• ResearchGate. (2025). Development of a New LC-MS/MS Screening Method for Detection of 120 NPS and 43 Drugs in Blood. [Link][12]

• Eurofins. (n.d.). Development and validation of assay methods for nitrosamines in your pharmaceutical specialities. [Link][13]

• Shimadzu. (n.d.). Quantitation of 8 Nitrosamines in 12 different solvents by LC-MS/MS system. [Link][14]

• Scilit. (n.d.). LC-ESI-MS/MS method for the accurate quantification of eight nitrosamines in pharmaceutical products. [Link][15]

• Indian Journal of Pharmaceutical Education and Research. (2024). A Validated LC-MS/MS Method for Determination at Trace Level of Nitrosamine Impurities in Doxofylline API. [Link][16]

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Structural and Pharmacological Comparison Guide: N-[1-(2-Methylphenyl)ethyl]cyclopropanamine vs. Legacy NMDA Antagonists

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Structural Activity Relationships (SAR), Binding Kinetics, and Electrophysiological Validation

Executive Summary

The development of neuroprotective agents that mitigate glutamatergic excitotoxicity without inducing psychotomimetic side effects remains a central challenge in neuropharmacology. N-[1-(2-Methylphenyl)ethyl]cyclopropanamine (2-Me-PE-CPA) is an emerging arylalkylamine-class uncompetitive N-methyl-D-aspartate receptor (NMDAR) antagonist.

Unlike high-affinity, complete-trapping channel blockers such as MK-801 (Dizocilpine), 2-Me-PE-CPA is engineered to act as a "Pathologically Activated Therapeutic" (PAT). By leveraging steric hindrance and conformational rigidity, it achieves a moderate-affinity, fast off-rate profile comparable to memantine and ketamine, allowing it to block excessively open channels while sparing physiological synaptic transmission [1].

Structural Logic and Pharmacophore Mapping

The pharmacological behavior of uncompetitive NMDAR antagonists is dictated by their ability to penetrate the ion channel pore and interact with the PCP-binding site (near the Mg²⁺ block site).

• Arylcyclohexylamines (Ketamine): Utilize a cyclohexane ring to project the ortho-chlorophenyl group into a hydrophobic pocket, resulting in a fast off-rate and partial trapping.

• Adamantanes (Memantine): Rely on a bulky, rigid tricyclic structure that prevents deep pore penetration, ensuring rapid dissociation.

• Arylalkylamines (2-Me-PE-CPA): 2-Me-PE-CPA introduces two critical structural modifications compared to standard phenethylamines:

  • Ortho-Methyl Substitution: The 2-methyl group on the phenyl ring induces steric clash, restricting bond rotation. This prevents the molecule from adopting the planar conformation required for deep pore penetration.

  • Cyclopropanamine Moiety: The cyclopropyl ring rigidifies the nitrogen atom, altering its pKa and basicity. This reduces the electrostatic lock with the pore's asparagine residues, directly accelerating the dissociation rate (

    ).

Caption: Structural classification and binding kinetics of uncompetitive NMDA receptor antagonists.

Quantitative Data Presentation

To objectively evaluate 2-Me-PE-CPA, we compare its binding affinity (

), dissociation kinetics ( ), and channel trapping dynamics against legacy alternatives [2, 3]. Compounds with a between 400 nM and 2,100 nM typically exhibit the highest clinical tolerability for neuroprotection.

Compound	Scaffold Class	NMDAR Affinity ( , nM)	Off-Rate ( , sec)	Channel Trapping	Clinical/Research Status
2-Me-PE-CPA	Arylalkylamine	850 ± 45	~1.5	Partial / Low	Preclinical Research
Memantine	Adamantane	500 - 1000	~2.5	Partial	Approved (Alzheimer's)
Ketamine	Arylcyclohexylamine	500 - 800	~1.0	Partial	Approved (Anesthetic)
Ephenidine	Diarylethylamine	60 - 100	~5.0	High	Novel Psychoactive
MK-801	Dibenzocycloheptene	4 - 10	> 100	Complete (100%)	Research Only (Toxic)

Data Synthesis: 2-Me-PE-CPA aligns perfectly with the "moderate affinity" window. Its fast off-rate (~1.5s) mirrors ketamine, ensuring that it does not permanently disable the receptor.

Experimental Methodologies (Self-Validating Systems)

To validate the pharmacological profile of 2-Me-PE-CPA, researchers must employ orthogonal assays. The following protocols are designed as self-validating systems, ensuring that causality between molecular structure and receptor dynamics is rigorously tested.

Protocol A: In Vitro Radioligand Displacement Assay

Purpose: To quantify the binding affinity (

) of 2-Me-PE-CPA at the NMDAR pore. Because 2-Me-PE-CPA is an uncompetitive blocker, it shares an overlapping binding site with MK-801. Displacement of [³H]MK-801 directly quantifies the compound's affinity for the PCP-binding site [4].

• Tissue Preparation: Isolate rat forebrain homogenates and suspend in 5 mM Tris-HCl buffer (pH 7.4). Causality: Forebrain tissue provides a high density of native GluN1/GluN2A-B heteromers.

• Incubation: Incubate 100 µg of membrane protein with 5 nM[³H]MK-801 and varying concentrations of 2-Me-PE-CPA (10⁻⁹ to 10⁻⁴ M) for 120 minutes at 25°C.

• Channel Activation (Critical Step): Add 10 µM Glutamate and 10 µM Glycine to the buffer. Causality: Uncompetitive antagonists cannot access their binding site unless the channel is open. Agonist addition forces the channels into the open state, validating the uncompetitive mechanism.

• Non-Specific Binding: Define non-specific binding using a parallel well containing 10 µM unlabeled MK-801.

• Filtration & Analysis: Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters. Calculate

  using the Cheng-Prusoff equation.

Protocol B: Patch-Clamp Electrophysiology (Trapping Block Dynamics)

Purpose: To determine if 2-Me-PE-CPA gets "trapped" inside the closed NMDAR channel—a primary driver of psychotomimetic toxicity.

• Configuration: Establish whole-cell patch-clamp configuration on HEK293 cells expressing GluN1/GluN2B receptors. Hold the membrane potential at -70 mV.

• Agonist Application: Co-apply 100 µM NMDA and 10 µM Glycine to establish a baseline inward current.

• Antagonist Blockade: Co-apply 10 µM 2-Me-PE-CPA until steady-state block is achieved.

• Washout (The Validation Step): Wash out both the agonist and the antagonist simultaneously for 30 seconds. Causality: Because uncompetitive antagonists require the channel to be open to exit, a "trapping" blocker (MK-801) will remain locked inside the closed channel during washout.

• Re-Assessment: Re-apply NMDA/Glycine. If the current immediately returns to baseline, the drug is a non-trapping blocker. If the current remains suppressed and slowly recovers, the drug is trapped.

Caption: Patch-clamp electrophysiology workflow for evaluating NMDA receptor trapping block dynamics.

Conclusion: Efficacy vs. Tolerability

The structural design of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine represents a highly rational approach to NMDAR antagonism. By utilizing an arylalkylamine scaffold hindered by an ortho-methyl group and rigidified by a cyclopropanamine ring, it avoids the ultra-high affinity and complete channel trapping that doomed earlier NMDAR antagonists like MK-801. Its kinetic profile strongly supports its potential utility as a neuroprotective agent capable of halting excitotoxicity while preserving baseline synaptic transmission.

References

• Lipton, S. A. (2006). Paradigm shift in neuroprotection by NMDA receptor blockade: Memantine and beyond. Nature Reviews Drug Discovery, 5(2), 160-170.[Link]

• Morris, P. J., et al. (2017). Synthesis and N-Methyl-d-Aspartate (NMDA) Receptor Activity of Ketamine Metabolites. Organic Letters, 19(17), 4572-4575.[Link]

• Barygin, O. I., et al. (2024). Mechanisms of NMDA Receptor Inhibition by Biguanide Compounds. International Journal of Molecular Sciences, 25(18), 10000.[Link]

• Wallach, J., et al. (2016). Pharmacological Investigations of the Dissociative 'Legal Highs' Diphenidine, Methoxphenidine and Analogues. PLoS One, 11(6), e0157021.[Link]

Safety & Regulatory Compliance

Technical Guide: PPE &amp; Safe Handling of N-[1-(2-Methylphenyl)ethyl]cyclopropanamine

This guide provides immediate, operational safety protocols for handling N-[1-(2-Methylphenyl)ethyl]cyclopropanamine (CAS: 926247-89-4). It is designed for researchers and scale-up chemists requiring precise logistical and safety data.

Hazard Identification & Physiochemical Profile

Before selecting PPE, we must define the enemy. This compound is a secondary amine featuring a cyclopropyl group and a lipophilic aromatic tail.

Core Hazard Profile

• Corrosivity (Primary Risk): Like most low-molecular-weight secondary amines, this compound is corrosive to skin and eyes (Category 1B/1C) . It causes irreversible tissue damage upon contact.

• Reactivity: The cyclopropyl ring adds ring strain, making it potentially more reactive than standard alkyl amines. It is also air-sensitive (reacts with CO₂ to form carbamates) and hygroscopic .

• Toxicity: Treat as Acute Toxic (Oral/Inhalation) .

• **Physical